N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

• CAS: 199612-75-4

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Abstract: This document provides a comprehensive technical guide for the synthesis and detailed characterization of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, a fluorescently labeled amino acid of significant interest in biochemical and biophysical research. We present a robust synthetic strategy centered on amide bond formation, offering in-depth rationale for methodological choices, including coupling agents and reaction conditions, to ensure high yield and purity. Furthermore, this guide outlines a multi-faceted characterization workflow, employing Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fluorescence Spectroscopy. The integration of these techniques provides a self-validating system for confirming the molecular structure, assessing purity, and determining the key photophysical properties of the target compound. This guide is intended for researchers and professionals in drug development and chemical biology who require a reliable methodology for preparing and validating pyrene-labeled amino acid probes for their studies.

Introduction

The Significance of Fluorescent Amino Acid Probes

Fluorescent probes are indispensable tools in the life sciences, enabling the real-time visualization and quantification of biological processes with high sensitivity and specificity.[1] Among these, fluorescently labeled amino acids are particularly valuable as they can be incorporated into peptides and proteins to study protein conformation, dynamics, and interactions.[2][3] The pyrene moiety is an exceptionally useful fluorophore due to its high fluorescence quantum yield, long fluorescence lifetime (>100 ns), and exquisite sensitivity to the polarity of its microenvironment.[2]

Structural and Functional Overview

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a synthetic amino acid derivative where the fluorescent probe, 4-(1-pyrenyl)butyric acid, is covalently linked to the primary amine of L-phenylalanine via a stable amide bond. The four-carbon butyl spacer provides flexibility, minimizing potential steric hindrance and allowing the pyrene group to probe its local environment effectively. A critical feature of pyrene is its ability to form an "excimer" (excited-state dimer) when two pyrene molecules are in close spatial proximity (~10 Å).[2] This results in a distinct, red-shifted emission band, making it a powerful tool for studying intra- and intermolecular interactions, such as protein folding or aggregation.[2][4]

Synthetic Strategy and Design

Retrosynthetic Analysis

The most logical and efficient approach to synthesizing the target molecule is through the formation of an amide bond between the carboxylic acid of 4-(1-pyrenyl)butyric acid and the amine of L-phenylalanine. This disconnection simplifies the synthesis into a coupling reaction between two readily available or easily synthesized starting materials.

Caption: Retrosynthetic analysis of the target molecule.

Rationale for Reagent Selection

Starting Materials:

• 4-(1-Pyrenyl)butyric Acid: This is a commercially available pyrene derivative with a carboxylic acid handle, ideal for coupling reactions.[5][6]

• L-Phenylalanine: The natural amino acid provides the core structure. To facilitate the reaction in organic solvents and prevent unwanted side reactions, its methyl ester form (L-Phenylalanine methyl ester hydrochloride) is often preferred. The ester can be hydrolyzed in a subsequent step if the free carboxylic acid is required.

Coupling Reagents: The formation of an amide bond requires the activation of the carboxylic acid. Standard peptide coupling reagents are employed for this purpose. A common and effective choice is the combination of a carbodiimide, such as 1,3-dicyclohexylcarbodiimide (DCC), or a uronium-based reagent like HBTU, often used with an additive like 1-hydroxybenzotriazole (HOBt) to improve efficiency and suppress racemization.[7][8] The use of propylphosphonic anhydride (T3P®) with a mild base like pyridine is another robust method known to minimize racemization of the chiral center in phenylalanine.[9]

Protecting Groups: The carboxylic acid of L-phenylalanine must be protected, typically as a methyl or ethyl ester, to prevent it from reacting with the activated 4-(1-pyrenyl)butyric acid, which could lead to oligomerization.[8][10] Similarly, the amine group of phenylalanine could be protected with a Boc group, although in this specific synthesis, it is the reactive nucleophile.

Experimental Protocol: Synthesis and Purification

This protocol details the coupling of 4-(1-pyrenyl)butyric acid with L-phenylalanine methyl ester, followed by purification.

Materials and Reagents

• 4-(1-Pyrenyl)butyric acid

• L-Phenylalanine methyl ester hydrochloride

• N,N,N′,N′-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Step-by-Step Synthesis Workflow

Caption: Step-by-step workflow for the amide coupling reaction.

• Activation of Carboxylic Acid: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-(1-pyrenyl)butyric acid (1.0 eq.), HBTU (1.1 eq.), and HOBt (1.1 eq.) in anhydrous DMF. Stir the mixture at room temperature for 30 minutes.

• Preparation of Amine: In a separate flask, dissolve L-phenylalanine methyl ester hydrochloride (1.2 eq.) in anhydrous DMF. Add DIPEA (2.5 eq.) dropwise and stir for 15 minutes to generate the free amine.

• Coupling: Cool the activated acid solution to 0 °C in an ice bath. Add the free amine solution dropwise to the activated acid. Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield the pure product, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine methyl ester.

(Note: If the final product with a free carboxylic acid is desired, the methyl ester can be hydrolyzed using a mild base like lithium hydroxide (LiOH) in a THF/water mixture, followed by acidic work-up.)

Comprehensive Characterization

A multi-technique approach is essential to unambiguously confirm the structure, purity, and functional properties of the synthesized compound.

Caption: Integrated approach for product characterization.

Structural Elucidation

• ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural confirmation. Expected signals include:

  • Pyrene Aromatic Region: A complex multiplet pattern between ~7.8-8.3 ppm corresponding to the 9 protons of the pyrene ring system.[11]

  • Phenylalanine Aromatic Region: A multiplet around ~7.2-7.4 ppm for the 5 protons of the phenylalanine phenyl ring.[11][12]

  • Amide Proton (-NH-): A doublet, typically downfield, coupled to the α-proton of phenylalanine.

  • Phenylalanine Backbone: Signals for the α-CH and β-CH₂ protons. The α-proton will appear as a multiplet around 4.7 ppm.[13]

  • Butyl Chain: Distinct signals for the three CH₂ groups of the butyl linker.

  • Methyl Ester (-OCH₃): A singlet at approximately 3.7 ppm.[14]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the product. The spectrum should show a prominent ion corresponding to the molecular weight of the product plus a proton [M+H]⁺ or a sodium adduct [M+Na]⁺.

Purity Assessment

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for assessing the purity of the final compound. Since the product contains both a UV-active pyrene group and is fluorescent, it can be detected by both a UV detector and a fluorescence detector (FLD).[15][16][17]

  • Method: A reverse-phase C18 column with a gradient elution system (e.g., water/acetonitrile, both containing 0.1% TFA) is typically used.

  • Detection: The pyrene moiety allows for sensitive detection. Excitation is typically set around 340 nm and emission is monitored around 380-400 nm for the monomer.[17]

  • Purity: A pure sample should exhibit a single, sharp peak in the chromatogram. Purity is reported as the percentage of the main peak area relative to the total area of all peaks.

Functional (Photophysical) Characterization

• UV-Visible Spectroscopy: The UV-Vis absorption spectrum in a suitable solvent (e.g., ethanol or acetonitrile) will show the characteristic absorption bands of the pyrene chromophore, typically with a strong peak around 345 nm.

• Fluorescence Spectroscopy: This is crucial for confirming the compound's utility as a fluorescent probe.

  • Excitation and Emission Spectra: By fixing the emission wavelength and scanning the excitation wavelength (and vice-versa), the optimal excitation and emission maxima are determined. For pyrene monomer, excitation is typically around 345 nm, leading to a structured emission spectrum with peaks around 375 nm and 395 nm.

  • Environmental Sensitivity: The ratio of the intensities of different emission peaks (the I₁/I₃ ratio) can be used to report on the polarity of the probe's microenvironment.

Data Summary and Interpretation

All quantitative data should be compiled for clear analysis and reporting.

Table 1: Summary of Characterization Data

Parameter	Technique	Expected Result	Purpose
¹H NMR Chemical Shifts (δ, ppm)	¹H NMR	Pyrene-H: 7.8-8.3; Phe-H: 7.2-7.4; α-H: ~4.7; OCH₃: ~3.7	Structural Confirmation
Molecular Ion [M+H]⁺	ESI-MS	Calculated m/z for C₃₀H₂₈NO₃⁺	Molecular Weight Verification
Purity	RP-HPLC	>95% (single peak)	Purity Assessment
Retention Time (t_R)	RP-HPLC	Method-dependent	Identity Confirmation
Absorption Maximum (λ_max)	UV-Vis	~345 nm	Chromophore Identity
Excitation Maximum (λ_ex)	Fluorescence	~345 nm	Functional Confirmation
Emission Maximum (λ_em)	Fluorescence	~375 nm, 395 nm (monomer)	Functional Confirmation

Conclusion

This guide outlines a reliable and verifiable pathway for the synthesis and comprehensive characterization of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine. The described amide coupling strategy is robust, and the multi-faceted analytical workflow ensures that the final product meets the high standards of purity and structural integrity required for its application as a sensitive fluorescent probe in biochemical and pharmaceutical research. By following these detailed protocols and understanding the rationale behind them, researchers can confidently prepare and validate this valuable molecular tool for their studies.

References

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• Liu, J.-X., et al. (2020). Selective recognition and determination of phenylalanine by a fluorescent probe based on cucurbit[4]uril and palmatine. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of N-Boc-4-(tri-n-butylstannyl)-L-phenylalanine methylester... Available at: [Link]

• Sun, D., et al. (2012). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry.

• National Institutes of Health. (2024). Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022). Available at: [Link]

• MDPI. (n.d.). Probing the Interactions of Porphyrins with Macromolecules Using NMR Spectroscopy Techniques. Available at: [Link]

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• National Institutes of Health. (2023). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl). Available at: [Link]

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• Avison, M. J., et al. (1987). Proton NMR observation of phenylalanine and an aromatic metabolite in the rabbit brain in vivo. PubMed. Available at: [Link]

• ACS Publications. (2022). Importance of Solvent-Bridged Structures of Fluorinated Diphenylalanines: Synthesis, Detailed NMR Analysis, and Rotational Profiles of Phe(2-F). Available at: [Link]

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• ResearchGate. (n.d.). Spectral and Quantum - Mechanical Characterizations and Biological Activity of N-(P-nitrobenzoyl)-L-phenylalanine. Available at: [Link]

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A Technical Guide to the Solubility and Stability of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Executive Summary

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a specialized chemical entity that conjugates the highly fluorescent pyrene moiety with the essential amino acid L-phenylalanine via a butyric acid linker. This unique structure positions it as a valuable tool in various scientific domains, including as a fluorescent probe for biochemical assays, a tracer in cellular imaging, and a building block for novel biomaterials. The efficacy and reliability of this compound in any application are fundamentally dependent on its physicochemical properties, most critically its solubility and stability. This guide provides an in-depth analysis of these characteristics, offering both theoretical insights and detailed experimental protocols for their evaluation. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize, formulate, and store this compound.

Core Physicochemical Profile

The behavior of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is dictated by the distinct properties of its constituent parts: the large, planar, and hydrophobic pyrene ring, and the amphipathic L-phenylalanine residue containing a carboxylic acid, an amino group (acylated), and an aromatic side chain. The amide linkage provides a point of potential hydrolytic instability.

The molecule's large polycyclic aromatic hydrocarbon (PAH) component renders it poorly soluble in aqueous solutions while promoting high solubility in polar aprotic organic solvents. The L-phenylalanine moiety introduces a chiral center and a pH-sensitive carboxylic acid group, which will ionize at physiological pH, modestly influencing its aqueous solubility.

Property	Predicted Value / Information	Rationale / Source
Molecular Formula	C₃₁H₂₉NO₃	Derived from chemical structure.
Molecular Weight	475.57 g/mol	Calculated from the molecular formula.
LogP (Octanol/Water)	> 5.0	The LogP of pyrene alone is ~4.88. The addition of the acylated phenylalanine further increases hydrophobicity.[1]
Aqueous Solubility	Very Low	Dominated by the large, hydrophobic pyrene group. Expected to be in the µg/L range, similar to other PAHs.[2]
Organic Solvent Solubility	High	Expected to be readily soluble in solvents like DMSO, DMF, THF, and moderately soluble in methanol and ethanol.[1][3]
pKa (Carboxylic Acid)	~3.5 - 4.5	Estimated based on the pKa of the L-phenylalanine carboxyl group, slightly modified by the adjacent amide.
Chromophore	Pyrene	The pyrene moiety is a strong fluorophore, absorbing UV light and emitting blue fluorescence, making it susceptible to photodegradation.[4]

Comprehensive Solubility Assessment

Accurate determination of solubility is paramount for preparing stock solutions, designing experimental assays, and developing formulations. Due to the compound's low aqueous solubility, precise analytical methods are required.

Causality in Experimental Design

Two primary methods are employed to measure solubility: kinetic and thermodynamic.

• Kinetic Solubility: This high-throughput method measures the point at which a compound precipitates from a solution when an aqueous buffer is added to a concentrated organic stock. It is useful for rapid, early-stage screening but can overestimate solubility as it may measure a supersaturated or amorphous state.

• Thermodynamic Solubility: This "gold standard" method measures the concentration of a compound in a saturated solution after it has reached equilibrium with its solid phase over an extended period. It provides the true equilibrium solubility, which is critical for formulation and biopharmaceutical assessment.

Experimental Workflow for Solubility Determination

The following diagram outlines a comprehensive workflow for characterizing the solubility of the title compound.

Caption: Workflow for kinetic and thermodynamic solubility assessment.

Protocol 1: Thermodynamic Solubility via Shake-Flask Method

Rationale: This method determines the equilibrium solubility, providing the most accurate and relevant value for stable formulation development. The extended incubation ensures the dissolution process reaches a true equilibrium.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (e.g., 1-2 mg) to a series of vials. The excess solid is crucial to ensure saturation is achieved.

• Solvent Addition: To each vial, add a known volume (e.g., 1 mL) of the desired test solvent (e.g., phosphate-buffered saline pH 7.4, citrate buffer pH 5.0, pure water, ethanol).

• Equilibration: Seal the vials and place them on an orbital shaker or rotator at a controlled temperature (e.g., 25 °C or 37 °C). Agitate for 24-48 hours. A 48-hour period is often preferred for highly hydrophobic compounds to ensure equilibrium is reached.

• Phase Separation: After incubation, allow the vials to stand for at least 1 hour to let undissolved particles settle. Centrifuge the samples (e.g., at 14,000 rpm for 15 minutes) to pellet the remaining solid.

• Sampling: Carefully collect an aliquot of the clear supernatant. For highly accurate results, filter the supernatant through a low-binding 0.22 µm filter (e.g., PVDF) to remove any remaining microscopic particles.

• Quantification: Dilute the supernatant in a suitable mobile phase and analyze its concentration using a pre-validated HPLC-UV or HPLC-Fluorescence method (see section 3.4). Compare the result against a standard curve prepared from a known concentration stock solution (typically in DMSO or acetonitrile).

Analytical Quantification: HPLC-Fluorescence Method

Rationale: The inherent fluorescence of the pyrene moiety provides a highly sensitive and selective method for quantification, superior to standard UV detection, especially at low concentrations.[2][5]

HPLC Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 3.5 µm)	Excellent retention and separation for hydrophobic molecules.
Mobile Phase A	Water with 0.1% Formic Acid	Provides protons for good peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent for eluting the hydrophobic analyte.
Gradient	50% B to 100% B over 10 min, hold 2 min, re-equilibrate	Ensures elution of the highly retained compound and cleans the column.
Flow Rate	1.0 mL/min	Standard flow rate for analytical columns.
Injection Volume	10 µL	A typical volume to avoid column overload.
Column Temp	30 °C	Ensures reproducible retention times.
Fluorescence Detection	Excitation: ~340 nm, Emission: ~380 nm	Maximizes sensitivity by using wavelengths specific to the pyrene monomer emission.[6]

Comprehensive Stability Assessment (Forced Degradation)

Forced degradation studies are essential to understand the intrinsic stability of a molecule by subjecting it to stress conditions more severe than those it would typically encounter.[7][8] These studies are critical for identifying potential degradation products, establishing degradation pathways, and developing stability-indicating analytical methods.[9]

Causality in Stress Condition Selection

The choice of stressors is guided by regulatory frameworks (e.g., ICH Q1A) and the chemical nature of the molecule.[7]

• Hydrolysis: The amide bond between the pyrenebutyric acid and phenylalanine is the most probable site for acid- or base-catalyzed hydrolysis.

• Oxidation: The electron-rich pyrene and phenylalanine aromatic rings are potential sites for oxidative attack.

• Photolysis: As a potent fluorophore, the pyrene moiety is an intrinsic chromophore, making it highly susceptible to degradation upon exposure to light.[9]

• Thermolysis: Heat can provide the energy needed to overcome activation barriers for various degradation reactions.

Forced Degradation Experimental Workflow

Caption: General workflow for conducting forced degradation studies.

Protocols for Stress Conditions

Objective: To achieve 5-20% degradation of the parent compound to ensure that major degradation products are formed without overly complex secondary degradation.

Initial Setup: Prepare a stock solution of the compound at ~1 mg/mL in a 50:50 acetonitrile:water mixture. This ensures solubility while allowing for aqueous stress conditions.

• Acid Hydrolysis:

  • Procedure: Mix 1 part stock solution with 1 part 0.2 M HCl to get a final concentration of 0.1 M HCl. Incubate in a water bath at 60 °C.

  • Time Points: Withdraw aliquots at 2, 8, and 24 hours. Immediately neutralize with an equivalent amount of 0.1 M NaOH before HPLC analysis.

  • Anticipated Degradation: Cleavage of the amide bond to yield pyrenebutyric acid and L-phenylalanine.

• Base Hydrolysis:

  • Procedure: Mix 1 part stock solution with 1 part 0.2 M NaOH to get a final concentration of 0.1 M NaOH. Keep at room temperature.

  • Rationale: Base-catalyzed hydrolysis of amides is typically faster than acid-catalyzed, so elevated temperature may not be necessary.

  • Time Points: Withdraw aliquots at 2, 8, and 24 hours. Immediately neutralize with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation:

  • Procedure: Mix 1 part stock solution with 1 part 6% H₂O₂ to get a final concentration of 3% H₂O₂. Keep at room temperature, protected from light.[10]

  • Time Points: Withdraw aliquots at 2, 8, and 24 hours. Quenching is not typically required before injection, but samples should be analyzed promptly.

  • Anticipated Degradation: Formation of N-oxides or hydroxylation of the aromatic rings.

• Photodegradation:

  • Procedure: Expose the stock solution in a transparent quartz cuvette or vial to a calibrated photostability chamber.

  • Conditions: Follow ICH Q1B guidelines, aiming for an integrated exposure of not less than 1.2 million lux hours for visible light and 200 watt hours/square meter for UVA light.[7][9] A parallel control sample should be wrapped in aluminum foil and stored under the same temperature conditions.

  • Analysis: Analyze the sample after the full exposure period.

• Thermal Degradation:

  • Procedure: Place the stock solution in a sealed vial in an oven at 60 °C, protected from light.

  • Time Points: Withdraw aliquots at 24, 48, and 72 hours.

  • Rationale: This tests for degradation pathways that are not hydrolytic, oxidative, or photolytic.

Development of a Stability-Indicating Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active compound due to degradation. The HPLC method described in section 3.4 serves as an excellent starting point. The key is to demonstrate that all degradation product peaks are chromatographically resolved from the parent peak and from each other. This is confirmed by analyzing the stressed samples and ensuring baseline separation between all new peaks and the parent peak. Peak purity analysis using a PDA detector is essential to confirm that the main analyte peak in stressed samples is not co-eluting with any degradants.

Data Synthesis and Handling Recommendations

The collective data from these studies provides a comprehensive profile of the compound's liabilities, guiding its proper use and storage.

Condition	Expected Stability	Primary Degradation Pathway	Handling/Storage Recommendation
Aqueous (pH 3-6)	Moderate	Slow amide hydrolysis	For short-term experiments, use buffered solutions. For storage, use an organic solvent or store as a dry solid.
Aqueous (pH > 8)	Low	Base-catalyzed amide hydrolysis	Avoid basic aqueous solutions for prolonged periods.
Presence of Oxidants	Low to Moderate	Oxidation of aromatic rings	Avoid contact with strong oxidizing agents. Use peroxide-free solvents where possible.
Light Exposure	Low	Photodegradation of the pyrene moiety	Always handle solid and solutions protected from light (e.g., in amber vials or foil-wrapped containers).
Elevated Temperature	High (Solid), Moderate (Solution)	Accelerated hydrolysis and other reactions	Store solid compound at -20°C. Store stock solutions at -20°C or -80°C for long-term use.
Freeze-Thaw Cycles	Likely Stable	Physical stress	While the compound itself is likely stable, repeated freeze-thaw cycles can affect the stability of some amino acids in complex matrices and should be minimized.[11]

Conclusion

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a compound with significant potential, but its utility is governed by its challenging physicochemical properties. It is characterized by very low aqueous solubility and a notable susceptibility to degradation via hydrolysis (especially at basic pH) and photolysis. A thorough understanding and characterization of these properties using the robust methodologies outlined in this guide are non-negotiable for any researcher aiming to achieve reliable and reproducible results. Proper handling—including storage as a solid at low temperatures, protection from light, and the use of organic solvents for stock solutions—is critical for maintaining the integrity and performance of this valuable scientific tool.

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• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced Degradation Studies - STEMart [ste-mart.com]
• 11. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

"N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine CAS number"

An In-Depth Technical Guide to N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine: Synthesis, Characterization, and Application as a Fluorescent Probe

Abstract

Introduction and Rationale

The study of protein interactions and dynamics is fundamental to understanding cellular processes and disease mechanisms. Fluorescent amino acids are invaluable tools in this field, offering a minimally invasive method to introduce a reporter group into a peptide or protein of interest.[1][2] N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a rationally designed fluorescent probe that combines the unique photophysical properties of pyrene with the biochemical relevance of L-phenylalanine.

The pyrene moiety is a well-established fluorescent probe known for its high quantum yield, long fluorescence lifetime, and sensitivity to the polarity of its microenvironment.[3] Its most notable feature is the formation of excimers (excited-state dimers) at high concentrations or when two pyrene molecules are in close proximity, resulting in a characteristic red-shifted emission. This property can be exploited to monitor processes such as protein aggregation or conformational changes that bring pyrene-labeled residues into close contact.

L-phenylalanine is an essential aromatic amino acid frequently involved in protein structure and function, often participating in hydrophobic and stacking interactions.[4] By modifying L-phenylalanine with a pyrene-containing side chain, this probe can be incorporated into peptides to report on their local environment and binding events. The flexible butyl linker provides sufficient separation between the fluorophore and the peptide backbone to minimize interference with biological activity.

Physicochemical Properties and Characterization

While experimental data for the specific title compound is not available, we can predict its key properties based on its constituent parts. A related compound, N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide, has a reported molecular weight of 435.514 g/mol and a density of 1.284 g/cm³.[5]

Table 1: Predicted Physicochemical Properties of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₃₀H₂₇NO₃	Based on the structure of pyrenebutyric acid and L-phenylalanine.
Molecular Weight	461.54 g/mol	Calculated from the molecular formula.
Appearance	Off-white to yellow solid	Typical for pyrene-containing compounds.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Methanol); Poorly soluble in water	Due to the hydrophobic nature of the pyrene and phenyl groups.
Excitation Max (λex)	~340 nm	Characteristic of the pyrene monomer.
Emission Max (λem)	~375-395 nm (monomer), ~470 nm (excimer)	Monomer emission is sensitive to solvent polarity. Excimer emission indicates close proximity of pyrene moieties.

Spectroscopic Characterization

Upon successful synthesis, the identity and purity of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine should be confirmed using a suite of analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the covalent structure and the absence of starting materials.

• Mass Spectrometry (MS): To verify the molecular weight.

• UV-Visible Spectroscopy: To determine the absorption spectrum and molar absorptivity.

• Fluorescence Spectroscopy: To characterize the excitation and emission spectra, quantum yield, and fluorescence lifetime. The sensitivity of the emission spectrum to solvent polarity should also be investigated.[6]

Synthesis and Purification

The synthesis of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine can be achieved through a standard peptide coupling reaction between 4-(1-pyrenyl)butanoic acid and the methyl ester of L-phenylalanine, followed by saponification of the ester.

Materials and Reagents

• 4-(1-pyrenyl)butanoic acid

• L-phenylalanine methyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC) or other peptide coupling agent (e.g., HBTU, HATU)

• N-Hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) and Dimethylformamide (DMF)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) and Water

• Hydrochloric acid (HCl)

• Silica gel for column chromatography

Step-by-Step Synthesis Protocol

Step 1: Coupling of 4-(1-pyrenyl)butanoic acid and L-phenylalanine methyl ester

• Dissolve 4-(1-pyrenyl)butanoic acid (1.0 eq) and NHS (1.1 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DCC (1.1 eq) dissolved in a minimal amount of anhydrous DCM dropwise to the solution.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 4-6 hours to form the NHS-activated ester.

• In a separate flask, dissolve L-phenylalanine methyl ester hydrochloride (1.2 eq) in anhydrous DMF and add TEA (2.5 eq) to neutralize the hydrochloride and provide a basic environment.

• Filter the DCC/NHS solution to remove the dicyclohexylurea (DCU) byproduct.

• Add the filtered solution containing the activated ester to the L-phenylalanine methyl ester solution.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine methyl ester.

Step 2: Saponification of the Methyl Ester

• Dissolve the purified methyl ester from Step 1 in a mixture of THF and water.

• Add LiOH (1.5 eq) and stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to pH 2-3 with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine.

Applications in Research

The unique properties of this fluorescent amino acid open up a wide range of applications in molecular and cellular biology.

Probing Peptide-Protein Interactions

This probe can be incorporated into a peptide ligand at a specific site using solid-phase peptide synthesis.[7][8] Changes in the fluorescence intensity, emission wavelength, and anisotropy upon binding to a target protein can provide information about the binding affinity and the local environment of the probe.

Monitoring Conformational Changes

If two molecules of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine are incorporated into a peptide or protein at appropriate positions, conformational changes that bring these residues into close proximity (<10 Å) can be monitored by the appearance of pyrene excimer fluorescence.

Cellular Imaging

Peptides labeled with this probe can be used for fluorescence microscopy to visualize their localization and trafficking within living cells.[] The hydrophobicity of the pyrene moiety may facilitate membrane association, making it suitable for studying interactions with cellular membranes.

Experimental Workflow: Monitoring Peptide-Protein Binding

Caption: Workflow for determining peptide-protein binding affinity using the fluorescent probe.

Conclusion

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine represents a versatile and powerful tool for the study of biomolecular interactions. Its synthesis is achievable through standard chemical procedures, and its photophysical properties offer multiple avenues for experimental design. While a dedicated CAS number is not currently indexed, the principles and protocols outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and utilize this and similar fluorescent amino acid probes to gain deeper insights into complex biological systems.

References

• Klymchenko, A. S. "Fluorescent amino acid undergoing excited state intramolecular proton transfer for site-specific probing and imaging of peptide interactions." Semantic Scholar. Available from: [Link]

• Imperio, D., et al. "Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging." PMC - NIH. Available from: [Link]

• Amblard, F., et al. "A fluorescent amino acid probe to monitor efficiency of peptide conjugation to glass surfaces for high density microarrays." Molecular BioSystems (RSC Publishing). Available from: [Link]

• Genosphere Biotechnologies. "Applications of Fluorescent Peptide Synthesis in Molecular Imaging." (2024-10-11). Available from: [Link]

• Wang, Y., et al. "Systematic engineering enables efficient biosynthesis of L-phenylalanine in E. coli from inexpensive aromatic precursors." PubMed Central. (2024-01-05). Available from: [Link]

• Chemsrc. "CAS#:199612-75-4 | N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide." (2025-08-25). Available from: [Link]

• PubChem. "L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-." Available from: [Link]

• PubChem. "N-(tert-Butoxycarbonyl)-4-nitro-L-phenylalanine." Available from: [Link]

• Szymańska, A., et al. "Efficient Synthesis of Pyrenylalanine." PubMed. Available from: [Link]

• Berlic, A., et al. "Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022)." PMC - NIH. (2024-05-09). Available from: [Link]

• Gangjee, A., et al. "Synthesis and enzymatic activation of N-[N(alpha)-(4-amino-4-deoxypteroyl)-N(delta)-hemiphthaloyl-L-ornithiny]-L-phenylalanine, a candidate for antibody-directed enzyme prodrug therapy (ADEPT)." PubMed. Available from: [Link]

• Samnick, S., et al. "Synthesis of N-Boc-4-(tri-n-butylstannyl)-L-phenylalanine methylester..." ResearchGate. Available from: [Link]

• PubChem. "phenylalaninol, (S)-." Available from: [Link]

• PubChem. "Boc-D-phenylalanine." Available from: [Link]

• Rosca, C., et al. "Spectral and Quantum - Mechanical Characterizations and Biological Activity of N-(P-nitrobenzoyl)-L-phenylalanine." ResearchGate. Available from: [Link]

• Sood, A., et al. "The pharmacological activities of the metabolites of N-[(trimethylamineboryl)-carbonyl]-L-phenylalanine methyl ester." PubMed. Available from: [Link]

• Wang, J., et al. "γ-Oxo-1-pyrenebutyric acid used for fluorescent detection of serum albumins and trypsin." RSC Publishing. Available from: [Link]

• Nohmi, T., et al. "In vivo evidence that phenylalanine 171 acts as a molecular brake for translesion DNA synthesis across benzo[a]pyrene DNA adducts by human DNA polymerase κ." PubMed. Available from: [Link]

• Ivanov, I., et al. "(E)-2-(2-Oxo-4-phenylbut-3-en-1-yl)benzo[d]thiazole-3(2H)-carboxylates." MDPI. Available from: [Link]

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• 1. Fluorescent amino acid undergoing excited state intramolecular proton transfer for site-specific probing and imaging of peptide interactions. | Semantic Scholar [semanticscholar.org]
• 2. Small Fluorogenic Amino Acids for Peptide‐Guided Background‐Free Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient synthesis of pyrenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Systematic engineering enables efficient biosynthesis of L-phenylalanine in E. coli from inexpensive aromatic precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS#:199612-75-4 | N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide | Chemsrc [chemsrc.com]
• 6. γ-Oxo-1-pyrenebutyric acid used for fluorescent detection of serum albumins and trypsin - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 8. Fluorescent peptides: applications in molecular imaging [genosphere-biotech.com]

"molecular weight of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine"

An In-Depth Technical Guide to N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

A Senior Application Scientist's Guide to a Versatile Fluorophore

Executive Summary

This technical guide provides a comprehensive overview of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, a specialized fluorescent probe designed for sophisticated biochemical and biophysical applications. By covalently linking the environmentally sensitive fluorophore, pyrene, to the biologically relevant amino acid, L-phenylalanine, this molecule offers researchers a powerful tool to investigate molecular interactions, conformational changes, and microenvironments within complex biological systems. This document details the molecule's fundamental physicochemical properties, outlines a general synthesis and characterization strategy, and provides field-proven protocols for its application in fluorescence spectroscopy. It is intended for researchers, scientists, and drug development professionals seeking to leverage advanced fluorescence techniques in their work.

Introduction: A Molecule of Design

In the landscape of molecular biology and drug discovery, the ability to observe dynamic processes in real-time is paramount. Fluorescent probes are the workhorses of this domain, acting as reporters that translate molecular events into measurable optical signals. N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a prime example of a rationally designed probe that combines two moieties with distinct and synergistic functions.

The Pyrene Moiety: A Unique Environmental Sensor

Pyrene is a polycyclic aromatic hydrocarbon renowned for its unique photophysical properties.[1] Its fluorescence emission spectrum is exquisitely sensitive to the polarity of its local microenvironment. More importantly, pyrene exhibits a phenomenon known as excimer (excited-state dimer) formation. When two pyrene molecules are in close spatial proximity (approximately 10 Å), they can form an excimer, which emits light at a longer, "red-shifted" wavelength compared to the isolated pyrene monomer.[1] This distinct spectral shift from monomer to excimer emission provides a robust and ratiometric signal for detecting molecular association and dissociation events.

The L-Phenylalanine Moiety: A Bridge to Biological Systems

L-phenylalanine is a naturally occurring aromatic amino acid, a fundamental building block of proteins. By attaching the pyrene probe to phenylalanine, the molecule gains a critical foothold in biological research. This design allows it to be:

• Incorporated into synthetic peptides to study their folding, aggregation, or interaction with other molecules.

• Used as a ligand to probe the binding sites of proteins that recognize phenylalanine.

• Studied for its interactions with cell membranes and other biological structures.

The combination of pyrene's reporting capabilities with phenylalanine's biological relevance makes this compound a highly versatile tool for interrogating complex systems.

Physicochemical Properties

A clear understanding of the fundamental properties of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is essential for its effective use. The key quantitative data are summarized below.

Property	Value	Source / Method
Molecular Formula	C₂₉H₂₅NO₃	Calculated
Molecular Weight	435.52 g/mol	Calculated
Synonyms	N-(4-(1-Pyrenyl)butanoyl)-L-phenylalanine	IUPAC
CAS Number	199612-75-4	For N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide[2]

Synthesis and Characterization

The synthesis of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is typically achieved via a standard peptide coupling reaction. This involves forming an amide bond between the carboxylic acid of 4-(1-pyrene)butanoic acid and the primary amine of L-phenylalanine.

General Synthetic Protocol

A robust method for this synthesis involves the use of a protecting group for the phenylalanine carboxylate to prevent side reactions, followed by a standard coupling procedure.

• Protection: The carboxylic acid of L-phenylalanine is often protected as an ethyl or tert-butyl ester to ensure that the coupling reaction occurs exclusively at the amine group.[3][4]

• Activation: 4-(1-Pyrene)butanoic acid is activated using a coupling reagent such as dicyclohexylcarbodiimide (DCC) or isobutyl chloroformate in the presence of a non-nucleophilic base like N-methylmorpholine (NMM).[4] This step converts the carboxylic acid into a more reactive intermediate.

• Coupling: The protected L-phenylalanine ester is added to the activated pyrene species. The mixture is stirred, typically overnight at room temperature, to allow for the formation of the amide bond.[4]

• Workup & Purification: The reaction mixture is washed with dilute acid and brine to remove unreacted starting materials and byproducts. The crude product is then purified, typically using column chromatography.

• Deprotection (Optional): If the free acid form is desired, the ester protecting group is removed. For example, an ethyl ester can be hydrolyzed under basic conditions.

Characterization

The identity and purity of the final product must be rigorously confirmed. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the covalent structure and the presence of both pyrene and phenylalanine moieties.

• Mass Spectrometry (MS): To verify the correct molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

General workflow for the synthesis of the title compound.

Core Application: Fluorescence Spectroscopy

The primary utility of this molecule lies in its application as a fluorescent probe. The interpretation of its fluorescence spectra can reveal detailed information about its immediate surroundings and proximity to other pyrene-labeled molecules.

Principle of Operation

When excited with UV light (typically ~340 nm), the pyrene moiety emits fluorescence. The characteristics of this emission are dictated by two key phenomena:

• Monomer Emission: An isolated, excited pyrene molecule returns to the ground state by emitting photons. This results in a structured emission spectrum with several sharp peaks between ~375 nm and ~400 nm. The ratio of the intensities of these peaks is sensitive to the polarity of the solvent.

• Excimer Emission: If an excited pyrene molecule encounters another ground-state pyrene molecule within a short distance (~10 Å) during its excited-state lifetime, they can form an excimer.[1] This excimer emits light as a broad, unstructured band centered at a longer wavelength, typically around 470-500 nm.

The ratio of the excimer emission intensity (Iₑ) to the monomer emission intensity (Iₘ) is a direct measure of the proximity of the pyrene probes.

Relationship between probe proximity and fluorescence emission type.

Experimental Protocols

The following protocols provide a framework for using N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine in common experimental setups.

Protocol: Detecting Molecular Proximity via Excimer Formation

This protocol is designed to monitor the association of molecules (e.g., peptides, proteins) that have been labeled with the pyrene probe.

Objective: To quantify the Excimer-to-Monomer (E/M) ratio as a measure of molecular association.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the pyrene-labeled molecule (e.g., a peptide containing the probe) in an appropriate solvent (e.g., DMSO).

  • Prepare a series of samples in a suitable aqueous buffer (e.g., PBS, pH 7.4) with increasing concentrations of the labeled molecule.

  • Include a control sample with a very low concentration of the probe, where only monomer emission is expected.

• Instrument Setup (Fluorometer):

  • Set the excitation wavelength (λₑₓ) to 344 nm.

  • Set the emission scan range from 360 nm to 600 nm.

  • Adjust the excitation and emission slit widths to optimize the signal-to-noise ratio without causing photobleaching.

• Data Acquisition:

  • Record the fluorescence emission spectrum for each sample.

  • Ensure the samples are properly equilibrated at the desired temperature before measurement.

• Data Analysis & Interpretation:

  • For each spectrum, determine the intensity of the monomer emission (Iₘ) at its maximum (typically ~377 nm).

  • Determine the intensity of the excimer emission (Iₑ) at its maximum (typically ~475 nm).

  • Calculate the E/M ratio (Iₑ / Iₘ) for each concentration.

  • Self-Validation: Plot the E/M ratio as a function of concentration. A concentration-dependent increase in the E/M ratio is a trustworthy indicator of probe association, reflecting the dimerization or oligomerization of the labeled molecule.

Applications in Research and Development

The unique properties of this pyrene-phenylalanine conjugate lend it to a variety of high-impact research areas.

• Studying Protein Conformation and Folding: By incorporating the probe at two different sites within a protein, changes in the distance between these sites during folding or conformational changes can be monitored by the appearance or disappearance of the excimer band.[1]

• Monitoring Protein-Protein and Protein-Lipid Interactions: Labeling one interacting partner with the probe allows for the detection of binding events. If the binding partner brings multiple probes into proximity, an excimer signal will be generated.[1]

• Development of Biosensors: The probe can be integrated into systems designed to detect specific analytes. For instance, the binding of a metal ion could induce a conformational change that alters the pyrene fluorescence, forming the basis of a sensor.[5]

• Investigating Membrane Dynamics: The probe can be used to study the insertion of peptides into lipid bilayers, with changes in the emission spectrum reporting on the polarity of the membrane environment.

Conclusion

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is more than just a fluorescent molecule; it is a sophisticated tool for molecular interrogation. Its dual nature—combining the environmental sensitivity of pyrene with the biological relevance of phenylalanine—provides a powerful and versatile platform for addressing fundamental questions in biochemistry, biophysics, and drug development. By understanding its properties and applying robust experimental protocols, researchers can unlock a wealth of information about the dynamic and intricate world of molecular interactions.

References

• Ito, F., et al. (2025). Fluorescence properties of pyrene derivative aggregates formed in polymer matrix depending on concentration. ResearchGate. Retrieved from [Link]

• Sahoo, H. (n.d.). Pyrene: A Probe to Study Protein Conformation and Conformational Changes. PMC. Retrieved from [Link]

• ACS Publications. (2013). Fluorescence Enhancement of Pyrene Chromophores Induced by Alkyl Groups through σ–π Conjugation. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Enhanced excimer fluorescence emission of pyrene derivatives: Applications in artificial light-harvesting systems. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Application of Pyrene-Based Fluorescent Probe for the Continuous Detection of Cu 2+ and Picric Acid. Retrieved from [Link]

• Chem-Space. (n.d.). N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide. Retrieved from [Link]

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• 1. Pyrene: A Probe to Study Protein Conformation and Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS#:199612-75-4 | N-(1-L-Phenylalanine)-4-(1-pyrene)butyramide | Chemsrc [chemsrc.com]
• 3. L -Phenylalanine tert-butyl ester = 99.0 HPLC 15100-75-1 [sigmaaldrich.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Fluorescence Quenching Assays with N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the principles and applications of fluorescence quenching assays utilizing the novel probe, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP). Pyrene and its derivatives are powerful fluorophores known for their high quantum yields, long fluorescence lifetimes, and unique sensitivity to the local microenvironment, making them exceptional tools for investigating molecular interactions.[1][2] This guide delves into the photophysical principles of pyrene fluorescence, details the mechanisms of fluorescence quenching, and provides robust, step-by-step protocols for executing and analyzing quenching experiments. We will explore the causality behind experimental design choices, methods for data correction and interpretation, and a practical application in studying protein-ligand interactions, establishing a self-validating framework for reliable and reproducible results.

The Foundational Principles of Fluorescence Quenching

Fluorescence quenching is a photophysical process that results in a decrease in the fluorescence intensity of a fluorophore due to its interaction with another molecule, termed a "quencher".[3] This phenomenon is a powerful tool for probing biomolecular structures and dynamics, as the extent of quenching is exquisitely sensitive to the proximity and accessibility of the fluorophore to the quencher.[3]

Mechanisms of Quenching: A Tale of Two Pathways

Quenching processes are broadly categorized into two main types: dynamic and static quenching.[3] Distinguishing between these mechanisms is critical for the correct interpretation of experimental data.

• Dynamic (Collisional) Quenching: This occurs when the excited fluorophore collides with a quencher molecule in solution. This interaction promotes a non-radiative decay back to the ground state, thus preventing the emission of a photon.[4] A key characteristic of dynamic quenching is that it affects the excited state of the fluorophore, and therefore, it reduces the fluorescence lifetime.[3] The rate of dynamic quenching is dependent on diffusion and, consequently, is sensitive to temperature and viscosity.[5] An increase in temperature typically leads to a higher diffusion rate and more efficient dynamic quenching.

• Static Quenching: This mechanism involves the formation of a non-fluorescent ground-state complex between the fluorophore and the quencher.[6] Because this complex is formed before excitation, it effectively reduces the concentration of fluorophores available to be excited. Unlike dynamic quenching, static quenching does not alter the fluorescence lifetime of the uncomplexed fluorophores.[3] The stability of this ground-state complex often decreases with increasing temperature, leading to a reduction in static quenching efficiency at higher temperatures.

Caption: Mechanisms of fluorescence quenching.

The Stern-Volmer Relationship: Quantifying Quenching

The efficiency of quenching is mathematically described by the Stern-Volmer equation, which provides a linear relationship between the decrease in fluorescence and the quencher concentration for simple systems.[7]

F₀ / F = 1 + Kₛᵥ[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher at concentration [Q].

• Kₛᵥ is the Stern-Volmer quenching constant, which is a measure of the quenching efficiency.

• [Q] is the concentration of the quencher.

For dynamic quenching, the equation can be expanded:

F₀ / F = 1 + kᵩτ₀[Q]

Where:

• kᵩ is the bimolecular quenching rate constant.

• τ₀ is the fluorescence lifetime of the fluorophore in the absence of the quencher.

A plot of F₀/F versus [Q] should yield a straight line with a slope equal to Kₛᵥ.[4] Deviations from linearity can indicate complex quenching mechanisms or the presence of both static and dynamic quenching.[8]

The Probe: N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP)

The choice of fluorophore is paramount to the success of a quenching assay. OPBP is a rationally designed probe that leverages the superior photophysical properties of pyrene and the biochemical relevance of phenylalanine.

Unique Photophysics of the Pyrene Moiety

Pyrene is a polycyclic aromatic hydrocarbon with distinct fluorescence properties that make it an exceptional probe.[1]

• Long Fluorescence Lifetime: Pyrene exhibits a notably long fluorescence lifetime (often >100 ns), which increases the probability of interaction with potential quenchers, enhancing the sensitivity of dynamic quenching assays.[2]

• Environmental Sensitivity: The fine structure of pyrene's monomer emission spectrum is sensitive to the polarity of its local environment.[9]

• Excimer Formation: A hallmark of pyrene is its ability to form an "excimer" (excited-state dimer). When two pyrene molecules are in close proximity (~10 Å), an excited pyrene can interact with a ground-state pyrene to form a transient excimer, which emits a broad, unstructured fluorescence band at a longer wavelength (typically ~470 nm) compared to the structured monomer emission (~370-420 nm).[2][10] This property can be exploited to monitor processes that bring two OPBP-labeled molecules together, such as protein dimerization or conformational changes.

Caption: Photophysics of pyrene monomer and excimer emission.

Probe Design and Characteristics

The OPBP molecule combines the pyrene fluorophore with L-phenylalanine via a flexible butyl linker. This design imparts several advantageous characteristics:

• Biocompatibility: The phenylalanine moiety can facilitate interactions with biological macromolecules, potentially localizing the probe to specific sites, such as hydrophobic pockets in proteins.

• Spectral Properties: The probe's spectral characteristics are central to assay design.

Parameter	Wavelength (Typical)	Notes
Excitation Maximum (λ_ex)	~340 nm	Optimal for exciting the pyrene monomer.
Monomer Emission Maxima (λ_em)	~375 nm and ~395 nm	Structured emission peaks sensitive to solvent polarity.
Excimer Emission Maximum (λ_em)	~470 nm	Broad, unstructured peak indicating pyrene-pyrene proximity.

General Protocol for Fluorescence Quenching Assays

This section provides a robust, step-by-step methodology for conducting a fluorescence quenching experiment with OPBP.

Required Materials and Reagents

Reagent/Material	Specification
OPBP Probe	High purity (>95%)
Analyte (Quencher)	Known concentration and high purity
Buffer Solution	Biologically compatible (e.g., PBS, Tris, HEPES), pH-stable
Solvent for Stocks	DMSO or Ethanol (ensure compatibility with assay)
Fluorometer	Capable of wavelength scanning and temperature control
Quartz Cuvettes	Low-volume, 1 cm path length
Micropipettes	Calibrated P10, P100, P1000

Instrument Setup

Proper instrument configuration is critical for acquiring high-quality data.

Parameter	Recommended Setting	Rationale
Excitation Wavelength	340 nm	Efficiently excites the pyrene moiety while minimizing background.
Emission Scan Range	350 nm - 600 nm	To capture both monomer and potential excimer fluorescence.
Excitation/Emission Slits	5 nm / 5 nm	A good starting point to balance signal intensity and spectral resolution.
Scan Speed	100 nm/min	Provides a good signal-to-noise ratio.
Temperature Control	25 °C (or desired temp.)	Essential for reproducibility, especially when comparing quenching mechanisms.

Experimental Procedure

• Preparation of Stock Solutions:

  • Prepare a 1 mM stock solution of OPBP in DMSO or ethanol. Store protected from light at -20°C.

  • Prepare a high-concentration stock solution of the quencher in the same assay buffer that will be used for the experiment. The concentration should be at least 100x the highest desired final concentration to prevent significant dilution of the fluorophore.[11]

• Determine Working Concentration of OPBP:

  • Dilute the OPBP stock solution into the assay buffer to find a concentration that gives a strong fluorescence signal (e.g., 60-80% of the detector's maximum) without being affected by aggregation-caused self-quenching.[12] A typical starting concentration is 1-10 µM. This will be your final OPBP concentration for the assay.

• Fluorescence Titration:

  • Add a fixed volume of the OPBP working solution to a quartz cuvette (e.g., 2 mL).

  • Place the cuvette in the fluorometer and allow it to equilibrate to the set temperature.

  • Record the initial fluorescence spectrum. This is your F₀ (zero quencher) measurement.[7]

  • Make successive small additions of the concentrated quencher stock solution to the cuvette.[7] For example, add 2-10 µL aliquots of the quencher stock.

  • After each addition, mix the solution gently but thoroughly (e.g., by inverting the capped cuvette or pipetting carefully) and allow it to equilibrate for 1-2 minutes.

  • Record the fluorescence spectrum. This is your F measurement at that specific quencher concentration.

  • Repeat this process for a series of at least 10-12 quencher concentrations.[11]

Data Analysis and Interpretation

Raw fluorescence data must be processed correctly to yield meaningful results.

Correction for the Inner Filter Effect (IFE)

A critical step often overlooked is correcting for the inner filter effect.[13] IFE occurs if the quencher absorbs light at either the excitation or emission wavelength, which can lead to an apparent decrease in fluorescence that is not due to true quenching.[7]

The following equation can be used to correct the observed fluorescence intensity:

F_corr = F_obs * 10^((A_ex + A_em) / 2)

Where:

• F_corr is the corrected fluorescence intensity.

• F_obs is the observed fluorescence intensity.

• A_ex is the absorbance of the solution at the excitation wavelength.

• A_em is the absorbance of the solution at the emission wavelength.

Protocol for IFE Correction:

• After the fluorescence titration is complete, measure the absorbance spectrum of each solution (from the cuvette) using a UV-Vis spectrophotometer.

• For each quencher concentration, find the absorbance values at the excitation (340 nm) and emission (~375 nm) wavelengths.

• Apply the correction formula to each observed fluorescence intensity value (F). The F₀ value does not need correction as [Q]=0.

Stern-Volmer Analysis

• Calculate F₀/F: Using the IFE-corrected fluorescence intensities, calculate the ratio F₀/F for each quencher concentration.

• Plot the Data: Create a Stern-Volmer plot by graphing F₀/F on the y-axis versus the molar concentration of the quencher [Q] on the x-axis.

• Linear Regression: Perform a linear regression on the data points.[7] The slope of the resulting line is the Stern-Volmer constant, Kₛᵥ . The y-intercept should be close to 1. A good linear fit (R² > 0.98) suggests a single, dominant quenching mechanism.

Differentiating Quenching Mechanisms

To determine whether the quenching is static or dynamic, repeat the entire titration experiment at different temperatures (e.g., 25°C, 30°C, 35°C).[7]

• If Kₛᵥ increases with temperature, the quenching is likely dynamic (diffusion-limited).

• If Kₛᵥ decreases with temperature, the quenching is likely static (complex is less stable at higher temperatures).

Alternatively, fluorescence lifetime measurements can provide a definitive answer. A decrease in lifetime with increasing quencher concentration is a hallmark of dynamic quenching.[3]

Application Example: Characterizing Protein-Ligand Binding

OPBP can be used to determine the binding affinity of a small molecule (quencher) to a protein that has a binding site for the probe's phenylalanine moiety.

Hypothetical System:

• Protein (P): A protein with a known hydrophobic binding pocket.

• Probe (OPBP): Binds non-covalently to the protein's pocket.

• Ligand (L): A small molecule that acts as a quencher and competes for the same binding site or binds nearby.

Caption: Experimental workflow for protein-ligand binding analysis.

Protocol:

• Incubate the protein with a sub-stoichiometric amount of OPBP to form the P-OPBP complex.

• Perform the fluorescence titration as described in Section 3.3, using the small molecule ligand as the quencher.

• The quenching of the protein-bound OPBP's fluorescence upon ligand addition indicates that the ligand is either displacing the probe or binding nearby and quenching its fluorescence.

• The resulting Kₛᵥ in this context can be treated as the association constant (Kₐ) for the ligand binding to the protein.[11] The dissociation constant (Kₑ) is the reciprocal of Kₐ (Kₑ = 1/Kₐ).

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low fluorescence signal (F₀)	Probe concentration too low; Instrument settings not optimal; Probe degradation.	Increase OPBP concentration; Optimize slit widths and detector gain; Prepare fresh OPBP stock solution.
Non-linear Stern-Volmer plot (upward curve)	Combination of static and dynamic quenching; Presence of a ground-state complex.[6]	Analyze data using a modified Stern-Volmer equation that accounts for both mechanisms.
Non-linear Stern-Volmer plot (downward curve)	Only a fraction of the fluorophore population is accessible to the quencher.[14]	This provides structural information; indicates the probe is in a protected environment (e.g., deep within a protein).
High background signal	Buffer fluorescence; Contaminated cuvette.	Use a high-purity buffer; Thoroughly clean the cuvette with ethanol and deionized water.

Conclusion

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a versatile and highly sensitive fluorescent probe for investigating molecular interactions through quenching assays. By understanding the fundamental principles of static and dynamic quenching, the unique photophysics of the pyrene moiety, and by adhering to rigorous experimental and data analysis protocols, researchers can reliably quantify binding events and probe molecular environments. The protocols and insights provided in this guide offer a robust framework for leveraging OPBP in drug discovery, biochemistry, and materials science.

References

• Vertex AI Search. (n.d.). Key Errors to Avoid in the Consideration of Fluorescence Quenching Data.
• BenchChem. (n.d.). Application Notes and Protocols for H-Gly-Trp-Gly-OH in Fluorescence Quenching Assays.
• Ovid. (n.d.). Pyrene Fluorescence Quenching By Aromatic Azides : Kinetics & Catalysis.
• RSC Publishing. (n.d.). Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents.
• RSC Publishing. (n.d.). Pyrene based materials as fluorescent probes in chemical and biological fields.
• PubMed. (1998). Fluorescence quenching data interpretation in biological systems. The use of microscopic models for data analysis and interpretation of complex systems.
• NIH. (2019). Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide.
• MDPI. (2022). Recent Advances in Excimer-Based Fluorescence Probes for Biological Applications.
• BenchChem. (n.d.). Quenching of 4-Ethynylpyrene fluorescence and how to avoid it.
• ResearchGate. (n.d.). Pyrene based materials as fluorescent probes in chemical and biological fields | Request PDF.
• ResearchGate. (n.d.). Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide | Request PDF.
• PubMed. (n.d.). Synthesis and Application of Pyrene-Based Fluorescent Probe for the Continuous Detection of Cu2+ and Picric Acid.
• Semantic Scholar. (n.d.). Pyrene based materials as fluorescent probes in chemical and biological fields.
• University of Göttingen. (n.d.). Fluorescence Quenching.
• NIH. (n.d.). Pyrene: A Probe to Study Protein Conformation and Conformational Changes.
• NIH. (n.d.). Fluorescence polarization assays in high-throughput screening and drug discovery: a review.
• ACS Publications. (n.d.). Comment on “Solubility Enhancement and Fluorescence Quenching of Pyrene by Humic Substances: The Effect of Dissolved Oxygen on Quenching Processes”.
• ResearchGate. (n.d.). Different methods of analyzing the fluorescence quenching data.
• Chemistry LibreTexts. (2021). Fluorescence Lifetimes and Dynamic Quenching.
• PubMed. (2012). Nitroanilines as quenchers of pyrene fluorescence.
• Wiley Online Library. (2012). Nitroanilines as Quenchers of Pyrene Fluorescence.

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Application Note &amp; Protocol: Incorporation of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine into Peptides

Abstract

This guide provides a comprehensive framework for the successful incorporation of the fluorescent amino acid analogue, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (Py-Phe), into synthetic peptides. Py-Phe is a valuable tool for investigating peptide structure, dynamics, and interactions due to the unique photophysical properties of the pyrene moiety. This document details the strategic considerations, step-by-step protocols for Solid-Phase Peptide Synthesis (SPPS), and robust characterization methods essential for producing high-quality, pyrene-labeled peptides for research and drug development applications.

Introduction: The Pyrene Moiety as a Spectroscopic Reporter

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is an unnatural amino acid that couples the structural features of phenylalanine with the sensitive fluorescent properties of pyrene via a flexible butyl linker. The pyrene fluorophore is renowned for its high quantum yield and distinctive fluorescence spectrum, which is exquisitely sensitive to its local environment.[1]

Key Spectroscopic Features:

• Monomer Emission: An isolated, excited pyrene molecule exhibits a characteristic, structured fluorescence emission spectrum with peaks typically between 375 and 410 nm.[2]

• Excimer Emission: When an excited-state pyrene molecule comes into close proximity (~10 Å) with a ground-state pyrene, they can form an "excited dimer" or excimer.[1] This results in a broad, structureless, and red-shifted emission band centered around 460-480 nm.[1][2]

This unique ability to report on proximity makes Py-Phe an exceptional probe for studying phenomena such as peptide folding, protein-peptide binding, oligomerization, and membrane interactions.[1][2][3] The ratio of excimer to monomer (E/M) fluorescence intensity provides a direct, quantitative measure of the intramolecular or intermolecular proximity of pyrene moieties.[2]

Strategic Considerations for Peptide Synthesis

The successful incorporation of Py-Phe requires careful planning, primarily due to the steric bulk of the pyrene group, which can impede reaction kinetics.

Synthesis Methodology: Solid-Phase vs. Solution-Phase

• Solid-Phase Peptide Synthesis (SPPS): This is the most common and efficient method for routine peptide synthesis.[4][5][6] The growing peptide is anchored to an insoluble resin, allowing for the use of excess reagents to drive reactions to completion, with purification simplified to washing steps.[6][7] SPPS is the recommended method for incorporating Py-Phe.

• Solution-Phase Synthesis: While offering scalability, this classical method involves complex purification steps (like chromatography or recrystallization) after each amino acid addition, making it laborious and less practical for incorporating specialized residues like Py-Phe.[5][8][9]

Protecting Group Strategy: Fmoc Chemistry

The Fluorenylmethyloxycarbonyl (Fmoc) protection strategy is the industry standard for SPPS.[4][] Its key advantage is the use of mild basic conditions (typically 20% piperidine in DMF) for Nα-amino deprotection, which preserves acid-labile side-chain protecting groups and the resin linker until the final cleavage step.[][11] This approach is fully compatible with Py-Phe.

Addressing Steric Hindrance during Coupling

The bulky, planar pyrene ring system presents a significant steric challenge that can lead to incomplete or slow coupling reactions.[12][13] This is the most critical factor to manage.

Mitigation Strategies:

• Choice of Coupling Reagent: Standard carbodiimide reagents like DIC may be insufficient. More potent uronium or phosphonium salt-based reagents are required to overcome the activation energy barrier. Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) are highly recommended.[12]

• Extended Coupling Time: While standard couplings may take 30-60 minutes, the Py-Phe coupling step should be extended to at least 2-4 hours.[12]

• Double Coupling: This is the most robust strategy to ensure maximum incorporation. After the initial coupling reaction, the resin is washed, and the coupling procedure is repeated with a fresh solution of activated Py-Phe.[12][13]

• Solvent Choice: N,N-Dimethylformamide (DMF) is the standard solvent. In cases of on-resin aggregation, using a solvent mixture such as DCM/DMF/NMP (1:1:1) can improve solvation and reaction efficiency.[12]

Placement within the Peptide Sequence

To leverage the spectroscopic properties of pyrene, consider the following:

• For Proximity Sensing (Excimer Formation): Incorporate at least two Py-Phe residues. The sequence and secondary structure will dictate their spatial arrangement.

• To Avoid Self-Quenching: If only a single pyrene label is desired as an environmental probe, ensure it is not placed next to residues like Tryptophan (Trp), which can quench fluorescence through π-π stacking interactions.

Detailed Protocols

Protocol: Solid-Phase Synthesis of a Py-Phe Containing Peptide

This protocol assumes a standard manual or automated Fmoc-SPPS workflow. All steps should be performed in a fume hood with appropriate personal protective equipment.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• Fmoc-protected amino acids

• Fmoc-N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (Fmoc-Py-Phe)

• Coupling Reagent: HATU or HCTU

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection Solution: 20% Piperidine in DMF (v/v)

• Solvents: DMF (peptide synthesis grade), Dichloromethane (DCM)

• Washing Solvents: Methanol (MeOH), Diethyl ether

• Cleavage Cocktail: e.g., Reagent K (TFA/thioanisole/water/phenol/EDT, 82.5:5:5:5:2.5)

• Monitoring: Kaiser test kit (for primary amines) or Chloranil test (for secondary amines)

Workflow Diagram:

Sources

• 1. Membrane Binding and Oligomerization of the Lipopeptide A54145 Studied by Pyrene Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extent of Pyrene Excimer Fluorescence Emission is a Reflector of Distance and Flexibility: Analysis of the Segment Linking the LDL Receptor-binding and Tetramerization Domains of Apolipoprotein E3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eclipsed and Twisted Excimers of Pyrene and 2-Azapyrene: How Nitrogen Substitution Impacts Excimer Emission - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Peptide synthesis - Wikipedia [en.wikipedia.org]
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• 7. luxembourg-bio.com [luxembourg-bio.com]
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Application Note: N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine as a Conformational Probe in Fluorescence Resonance Energy Transfer (FRET) Assays

Introduction

Fluorescence Resonance Energy Transfer (FRET) is a powerful, non-radiative process where an excited donor fluorophore transfers energy to a proximal acceptor molecule.[1] This phenomenon is exquisitely sensitive to the distance between the donor and acceptor, typically in the 1-10 nm range, making it a "molecular ruler" for studying molecular interactions and conformational changes in biological systems.[2] This application note details the use of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, a specialized intramolecular FRET probe, for monitoring dynamic changes in protein structure, enzyme activity, and molecular binding events.

The probe consists of a pyrene moiety, a well-characterized fluorescent donor, covalently linked to an L-phenylalanine residue via a flexible butyl chain.[3] In this system, the pyrene acts as the FRET donor, while the phenylalanine residue can function as a proximal quencher or acceptor.[4] The efficiency of energy transfer is dictated by the spatial proximity and orientation of these two components. In a folded or compact conformation, the pyrene and phenylalanine are close, resulting in high FRET (and quenching of pyrene fluorescence). Conversely, in an extended or unfolded state, the distance increases, leading to low FRET and a corresponding increase in pyrene fluorescence.[1][5] This ratiometric change provides a robust readout for conformational dynamics.[6][7]

Principle of the Assay

The core of this application lies in the distance-dependent nature of FRET. The probe, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, is designed to report on its local environment. When conjugated to a biomolecule of interest (e.g., a protein or peptide), any event that alters the conformation of that biomolecule will change the distance between the pyrene donor and the phenylalanine acceptor.

Mechanism of Action:

• Excitation: The pyrene donor is excited at its absorption maximum (~345 nm).[8]

• Energy Transfer (FRET):

  • High FRET State (Compact Conformation): When the pyrene and phenylalanine are in close proximity (<10 nm), the excited-state energy from the pyrene is non-radiatively transferred to the phenylalanine. This quenches the donor's fluorescence.[9]

  • Low FRET State (Extended Conformation): When the pyrene and phenylalanine are farther apart, FRET is inefficient. The excited pyrene relaxes by emitting a photon, resulting in its characteristic fluorescence.

• Detection: The change in FRET is monitored by measuring the fluorescence intensity of the pyrene donor. A decrease in donor fluorescence indicates a conformational change that brings the probe's ends closer, while an increase signifies they are moving apart.

Photophysical and Chemical Properties

A successful FRET experiment relies on the selection of a suitable donor-acceptor pair.[10] Pyrene is an excellent donor due to its high quantum yield and distinct absorption/emission spectra.[3] Phenylalanine, an aromatic amino acid, can act as an efficient energy acceptor or quencher when in close proximity to pyrene.

Property	Pyrene (Donor)	Phenylalanine (Acceptor/Quencher)
Typical Excitation Max (λex)	~345 nm	~260 nm (Absorbs, but FRET is non-radiative)
Typical Emission Max (λem)	~375-395 nm (monomer)	Non-fluorescent in this context
Extinction Coefficient	>10,000 M⁻¹cm⁻¹	~200 M⁻¹cm⁻¹
Förster Radius (R₀)	~2-4 nm (Estimated for Pyrene-Aromatic Amino Acid)	N/A
Key Feature	Long fluorescence lifetime, sensitive to local environment.[3]	Intrinsic part of biological systems, acts as a quencher.[4]

Note: The exact photophysical properties can be influenced by the solvent, pH, and conjugation to other molecules. Experimental validation is crucial.

Experimental Design and Protocols

Part 1: Probe Conjugation (Conceptual)

To utilize this probe, it must first be conjugated to a molecule of interest, such as a protein or peptide. This typically involves modifying the phenylalanine's carboxyl or amino group for covalent linkage to a specific site on the target biomolecule. The choice of conjugation chemistry will depend on the available functional groups on the target (e.g., cysteine thiols, lysine amines).

Part 2: General FRET Assay Protocol (Plate Reader Format)

This protocol provides a generalized workflow for measuring conformational changes using the pyrene-phenylalanine probe in a microplate format.

A. Materials and Reagents

• N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine conjugated to the biomolecule of interest (Probe-Target)

• Assay Buffer: (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.4). Buffer choice is critical and must be optimized to maintain the stability and activity of the target molecule while not interfering with fluorescence.

• Test Compounds: Ligands, inhibitors, or other molecules expected to induce a conformational change.

• Control Compounds: Negative control (e.g., vehicle/DMSO) and positive control (a compound known to cause a conformational change).

• Black, opaque 96- or 384-well microplates (low fluorescence background).

• Fluorescence microplate reader with excitation and emission filters/monochromators for pyrene.

B. Experimental Workflow Diagram

Caption: Experimental workflow for a FRET-based conformational change assay.

C. Step-by-Step Procedure

• Reagent Preparation:

  • Prepare a concentrated stock solution of the Probe-Target in a suitable solvent (e.g., DMSO) and determine its concentration accurately via absorbance.

  • Prepare serial dilutions of test compounds and controls in the Assay Buffer.

• Assay Plate Setup:

  • Add Assay Buffer to all wells of the microplate.

  • Add the Probe-Target to each well to a final concentration typically in the low nanomolar to micromolar range. Optimization is required to achieve a good signal-to-noise ratio.

  • Include "buffer + probe" only wells for background subtraction and "donor-only" controls if possible.

• Initiate Reaction:

  • Add the diluted test compounds and controls to their respective wells. The final volume should be consistent across all wells.

• Incubation:

  • Incubate the plate for a predetermined time at a specific temperature to allow the interaction to reach equilibrium. This step is highly dependent on the biological system being studied.

• Fluorescence Measurement:

  • Place the microplate in the fluorescence reader.

  • Set the instrument to excite the pyrene donor at ~345 nm.

  • Measure the emission intensity at the pyrene monomer emission maximum, ~385 nm.[11]

  • Ensure instrument settings (e.g., gain) are optimized to avoid signal saturation.[12]

Data Analysis and Interpretation

The primary output of the experiment is the fluorescence intensity of the pyrene donor. A change in this intensity reflects a change in FRET efficiency.

1. FRET Efficiency Calculation: While a precise FRET efficiency calculation can be complex, a simplified and effective method for assays is to measure the relative change in donor fluorescence. The efficiency of FRET (E) can be determined by comparing the donor's fluorescence intensity in the presence (F_DA) and absence (F_D) of the acceptor (quenching).

E = 1 - (F_DA / F_D)

In this intramolecular system, F_D represents the fluorescence of a hypothetical "unquenched" state (maximum separation), which can be approximated by a denatured control. For screening purposes, a ratiometric change is often sufficient.

2. Data Normalization: To compare results across different compounds or experiments, data should be normalized.

• Negative Control (e.g., DMSO): Represents the baseline FRET state (0% effect).

• Positive Control: Represents the maximum expected change in FRET (100% effect).

3. Interpreting Results:

• Increased Donor Fluorescence: Indicates a decrease in FRET, suggesting the pyrene and phenylalanine have moved further apart. This could be due to protein unfolding, inhibitor binding that forces an "open" conformation, or cleavage of a peptide linker.

• Decreased Donor Fluorescence: Indicates an increase in FRET, suggesting the pyrene and phenylalanine have moved closer. This could be due to protein folding, ligand binding that induces a "closed" conformation, or dimerization.

Intramolecular FRET Mechanism Diagram

Caption: Principle of intramolecular FRET with the pyrene-phenylalanine probe.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Weak FRET Signal	1. Incorrect instrument settings (filters, gain).[13]2. Probe concentration is too low.3. The probe is not undergoing a conformational change.	1. Verify excitation/emission wavelengths and optimize detector gain.2. Titrate the probe to find an optimal concentration.3. Confirm the biological activity of your target with an orthogonal assay.[12]
High Background Fluorescence	1. Autofluorescence from assay components or plate.2. Unbound or aggregated probe.3. Contamination in the buffer or reagents.	1. Use a buffer-only blank; switch to low-autofluorescence plates.2. Purify the Probe-Target conjugate; add non-ionic detergents (e.g., Tween-20) to reduce aggregation.3. Use high-purity reagents and fresh buffers.
Signal Drifts or Photobleaching	1. Excessive exposure to excitation light.2. Probe instability over the course of the experiment.	1. Reduce excitation light intensity or exposure time per read.2. Check probe stability at assay temperature over time; include a photostabilizing agent if necessary.
Inconsistent Results	1. Pipetting errors.2. Temperature fluctuations.3. Edge effects in the microplate.	1. Use calibrated pipettes and proper technique.2. Ensure uniform temperature control during incubation and reading.3. Avoid using the outer wells of the plate or fill them with buffer to create a humidity barrier.

References

• Nikon. Basics of FRET Microscopy. Nikon’s MicroscopyU. Available at: [Link]

• Bitesize Bio. (2022-10-05). How to Measure FRET. Bitesize Bio. Available at: [Link]

• Nature Protocols. (2013-01-10). Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt. Springer Nature Experiments. Available at: [Link]

• Evident Scientific. Fluorescence Resonance Energy Transfer (FRET) Microscopy. Evident Scientific. Available at: [Link]

• PubMed Central. (2013-01-10). Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt. PubMed Central. Available at: [Link]

• Light Microscopy Core, University of Dundee. (2024-06-17). Fluorescence Resonance Energy Transfer Protocol. University of Dundee. Available at: [Link]

• MDPI. (2021-12-16). Energy Transfer in Dendritic Systems Having Pyrene Peripheral Groups as Donors and Different Acceptor Groups. MDPI. Available at: [Link]

• Addgene. (2014-11-05). Tips for Using FRET in Your Experiments. Addgene Blog. Available at: [Link]

• PubMed. A quantitative protocol for intensity-based live cell FRET imaging. PubMed. Available at: [Link]

• PubMed Central. DNA Probes Using Fluorescence Resonance Energy Transfer (FRET): Designs and Applications. PubMed Central. Available at: [Link]

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• PubMed. (2010-02-22). An Efficient Fluorescence Resonance Energy Transfer (FRET) Between Pyrene and Perylene Assembled in a DNA Duplex and Its Potential for Discriminating Single-Base Changes. PubMed. Available at: [Link]

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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

"N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine applications in drug discovery"

An in-depth guide for researchers, scientists, and drug development professionals.

Application Notes & Protocols: N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Introduction: A Versatile Fluorescent Probe for Mechanistic Drug Discovery

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a rationally designed fluorescent amino acid analog that serves as a powerful tool in drug discovery. This molecule uniquely combines the biochemical identity of L-phenylalanine with the exquisite environmental sensitivity of a pyrene fluorophore. The L-phenylalanine component allows it to be recognized by biological systems that interact with this key amino acid, such as enzymes and transporters. The covalently linked pyrene moiety acts as a reporter, whose fluorescent properties are highly dependent on its local microenvironment, making it an ideal probe for studying molecular interactions, enzymatic activity, and cellular uptake processes.[][2][3]

The pyrene fluorophore is particularly advantageous due to its long fluorescence lifetime and the sensitivity of its emission spectrum's vibronic fine structure to solvent polarity.[3] Furthermore, pyrene can form excited-state dimers, known as excimers, when two moieties are in close proximity (~10 Å). This results in a distinct, red-shifted emission band, a phenomenon widely used to monitor conformational changes and binding events.[3] These photophysical characteristics enable the development of robust, sensitive, and continuous assays suitable for high-throughput screening (HTS) and detailed mechanistic studies.

This guide provides detailed protocols for three key applications of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine in the drug discovery workflow:

• Enzyme Activity and Inhibition Assays: Specifically for proteases that recognize phenylalanine residues.

• Cell-Based Amino Acid Transporter Assays: For identifying and characterizing transporter inhibitors.

• Biophysical Binding Assays: Using fluorescence polarization to quantify protein-peptide interactions.

Physicochemical and Spectroscopic Properties

A clear understanding of the probe's properties is critical for effective assay design. The following table summarizes its key characteristics.

Property	Value	Rationale & Significance
Molecular Formula	C₃₀H₂₇NO₃	Defines the exact chemical composition.
Molecular Weight	449.54 g/mol	Essential for preparing stock solutions of known molarity.
Fluorophore	Pyrene	A polycyclic aromatic hydrocarbon known for its environmental sensitivity.[4]
Excitation (λex)	~340 nm	Optimal wavelength for exciting the pyrene monomer.
Emission (λem)	~375 - 395 nm	Characteristic monomer emission with multiple peaks sensitive to polarity.[5]
Excimer Emission	~470 nm	Broad, structureless emission observed upon proximity-induced dimer formation.[3]
Solubility	Soluble in DMSO, DMF, Methanol	Recommended for preparing high-concentration stock solutions.

Application 1: High-Throughput Screening for Protease Inhibitors

Scientific Principle

This assay leverages the environmental sensitivity of the pyrene fluorophore. A custom-synthesized peptide substrate incorporating N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is used. In its intact state, the pyrene moiety may reside in a specific microenvironment dictated by the peptide's structure or its binding to the protease's active site. Upon enzymatic cleavage, the pyrene-containing fragment is released into the aqueous buffer. This transition from a potentially hydrophobic or constrained environment to a polar, aqueous one causes a distinct change in the pyrene fluorescence emission spectrum, typically an increase in fluorescence intensity and a shift in the ratio of its vibronic peaks. This change serves as a direct, real-time measure of enzyme activity.[]

// Connections Reagents -> Dispense [label="Plate Map"]; Dispense -> Incubate1; Incubate1 -> Initiate; Initiate -> Measure [style=dashed]; Measure -> Plot; Plot -> Calculate; Calculate -> Inhibition; Inhibition -> IC50;

// Diagram Style graph [bgcolor="transparent"]; node [penwidth=1.5, color="#4285F4"]; edge [penwidth=1.5]; }

Caption: Workflow for a protease inhibitor screening assay.

Detailed Protocol

1. Reagent Preparation:

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 10 mM CaCl₂, 0.01% Tween-20, pH 7.4. (Note: Buffer composition should be optimized for the specific protease).

• Protease Stock: Prepare a 2X working stock of the target protease in Assay Buffer (e.g., 20 nM for a final concentration of 10 nM). Store on ice.

• Pyrene-Peptide Substrate Stock: Prepare a 10 mM stock of the custom peptide in 100% DMSO. Dilute to a 2X working stock in Assay Buffer (e.g., 2 µM for a final concentration of 1 µM). Protect from light.

• Test Compounds: Prepare a dilution series of test compounds in 100% DMSO. Typically, a 10-point, 3-fold dilution series starting from 1 mM.

2. Assay Procedure (384-well plate format):

• Add 2 µL of test compound or DMSO (for positive and negative controls) to the appropriate wells.

• Add 18 µL of Assay Buffer to all wells.

• To the test wells and positive control wells, add 20 µL of the 2X Protease Stock.

• To the negative control (no enzyme) wells, add 20 µL of Assay Buffer.

• Mix the plate gently on a plate shaker for 30 seconds.

• Pre-incubate the plate for 15 minutes at room temperature to allow compounds to bind to the enzyme.

• Initiate the reaction by adding 20 µL of the 2X Pyrene-Peptide Substrate Stock to all wells. Final volume is 60 µL.

• Immediately place the plate in a fluorescence plate reader.

3. Measurement and Data Analysis:

• Instrument Settings: Set the excitation wavelength to 340 nm and the emission wavelength to 380 nm.

• Kinetic Read: Measure the fluorescence intensity every 60 seconds for 30-60 minutes.

• Data Processing:

  • For each well, plot the Relative Fluorescence Units (RFU) against time.

  • Determine the initial velocity (V₀) by calculating the slope of the linear portion of the curve.

  • Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (V₀_compound - V₀_neg_ctrl) / (V₀_pos_ctrl - V₀_neg_ctrl))

  • Plot % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Application 2: Characterizing Amino Acid Transporter Inhibition

Scientific Principle

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine acts as a fluorescent cargo that mimics the natural amino acid L-phenylalanine, making it a substrate for relevant amino acid transporters (e.g., LAT1/SLC7A5).[][6] When cells expressing the target transporter are incubated with the probe, it is actively transported into the cytoplasm, leading to an increase in intracellular fluorescence. The presence of a competitive inhibitor will block this uptake, resulting in a significantly lower fluorescence signal inside the cells. This provides a direct and robust method for screening compound libraries for transporter blockers.

// Invisible edge for alignment Probe_int1 -> Cell2 [style=invis]; }

Caption: Principle of the cell-based transporter inhibition assay.

Detailed Protocol

1. Cell Culture and Plating:

• Culture cells known to express the target transporter (e.g., HEK293 cells overexpressing LAT1) under standard conditions.

• Seed the cells into a 96-well, black, clear-bottom microplate at a density that results in a confluent monolayer on the day of the assay (e.g., 50,000 cells/well).

• Incubate for 24 hours at 37°C, 5% CO₂.

2. Assay Procedure:

• On the day of the assay, gently wash the cell monolayer twice with 100 µL of pre-warmed Hanks' Balanced Salt Solution (HBSS).

• Prepare a 2X compound plate: Add test compounds and controls (e.g., a known inhibitor like JPH203 for LAT1) to HBSS.

• Add 50 µL of the 2X compound solutions to the corresponding wells of the cell plate.

• Pre-incubate for 20 minutes at 37°C.

• Prepare a 2X working solution of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine in HBSS (e.g., 20 µM for a final concentration of 10 µM).

• Add 50 µL of the 2X probe solution to all wells.

• Incubate for 30 minutes at 37°C, protected from light.

• Terminate the uptake by aspirating the solution and washing the cells three times with 150 µL of ice-cold HBSS.

• After the final wash, add 100 µL of Cell Lysis Buffer (e.g., RIPA buffer) to each well and incubate for 10 minutes on a shaker to ensure complete lysis.

3. Measurement and Data Analysis:

• Fluorescence Reading: Measure the fluorescence of the cell lysate in each well using a plate reader (λex=340 nm, λem=380 nm).

• Data Normalization (Optional but Recommended): In a parallel plate, perform a cell viability assay (e.g., CellTiter-Glo®) to normalize for any compound-induced cytotoxicity.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Calculate % inhibition relative to controls (positive control = known inhibitor, negative control = vehicle).

  • Generate IC₅₀ curves as described in the protease assay protocol.

Application 3: Quantifying Protein-Peptide Interactions with Fluorescence Polarization

Scientific Principle

Fluorescence Polarization (FP) is a powerful technique for studying molecular binding events in solution. It is based on the principle that when a small fluorescent molecule (the probe) is excited with polarized light, it tumbles rapidly in solution before emitting light, resulting in a low degree of polarization. However, when this probe binds to a much larger molecule (a protein), its rate of tumbling is significantly slowed. This slower rotation leads to a higher degree of polarization in the emitted light. By titrating a constant concentration of the pyrene-labeled peptide with increasing concentrations of a target protein, one can generate a binding curve and determine the dissociation constant (Kd).

// Nodes Free_Probe [label="Free Pyrene-Peptide\n(Small, ~1-2 kDa)", shape=ellipse]; Bound_Complex [label="Protein-Peptide Complex\n(Large, >30 kDa)", shape=ellipse]; Fast_Tumble [label="Fast Tumbling"]; Slow_Tumble [label="Slow Tumbling"]; Low_FP [label="Low Polarization (mP)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; High_FP [label="High Polarization (mP)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Binding [label="Binding Event"];

// Relationships Free_Probe -> Fast_Tumble [label="in solution"]; Fast_Tumble -> Low_FP [label="results in"]; Free_Probe -> Binding [label="+ Protein"]; Binding -> Bound_Complex; Bound_Complex -> Slow_Tumble [label="in solution"]; Slow_Tumble -> High_FP [label="results in"]; }

Caption: Logical flow of a fluorescence polarization binding assay.

Detailed Protocol

1. Reagent Preparation:

• FP Buffer: 20 mM Tris-HCl, 150 mM NaCl, 1 mM DTT, 0.01% Triton X-100, pH 7.5.

• Pyrene-Peptide Probe: Prepare a 2X working solution in FP buffer. The final concentration should be low (e.g., 10-50 nM) and well below the expected Kd to avoid ligand depletion.

• Target Protein: Prepare a serial dilution of the target protein in FP buffer, starting at a concentration at least 100-fold higher than the expected Kd.

2. Assay Procedure:

• In a 384-well, black, low-volume microplate, add 10 µL of the 2X Pyrene-Peptide Probe solution to each well.

• Add 10 µL of the serially diluted target protein to the wells. For a "probe only" control, add 10 µL of FP Buffer.

• Mix gently and incubate at room temperature for 30 minutes (or longer, if binding kinetics are slow) to reach equilibrium. Protect from light.

3. Measurement and Data Analysis:

• Instrument Settings: Use a plate reader equipped with polarization filters. Set excitation to 340 nm and emission to 380 nm.

• Measurement: Measure both the parallel (I∥) and perpendicular (I⊥) fluorescence intensities. The instrument software will calculate the polarization (P) or anisotropy (r). Polarization is typically expressed in millipolarization units (mP). P = (I∥ - G * I⊥) / (I∥ + G * I⊥) mP = P * 1000 (where G is the instrument-specific G-factor)

• Data Analysis:

  • Plot the mP values against the concentration of the target protein.

  • Fit the resulting sigmoidal curve to a one-site binding model to derive the dissociation constant (Kd).

References

• AMiner. Fluorescent Amino Acids As Versatile Building Blocks for Chemical Biology. [Link]

• MDPI. Fluorescent-Dye-Labeled Amino Acids for Real-Time Imaging in Arabidopsis thaliana. [Link]

• Protein Engineering, Design and Selection. Red fluorescent protein variants with incorporated non-natural amino acid analogues. [Link]

• PNAS. Blue fluorescent amino acid for biological spectroscopy and microscopy. [Link]

• Royal Society of Chemistry. Pyrene based materials as fluorescent probes in chemical and biological fields. [Link]

• PubMed Central. Chromogenic and Fluorogenic Probes for the Detection of Illicit Drugs. [Link]

• MDPI. Pyrene-Based Fluorescent Porous Organic Polymers for Recognition and Detection of Pesticides. [Link]

• MDPI. A Novel Pyrene-Based Fluorescent Probe for the Detection of Cu2+. [Link]

• PubMed Central. Pyrene: A Probe to Study Protein Conformation and Conformational Changes. [Link]

Sources

• 2. aminer.org [aminer.org]
• 3. Pyrene: A Probe to Study Protein Conformation and Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrene based materials as fluorescent probes in chemical and biological fields - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Monitoring Enzyme Kinetics with N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Fluorogenic Probe for Protease Activity

The study of enzyme kinetics is fundamental to understanding biological processes and is a cornerstone of drug discovery. The development of sensitive and specific assays is paramount for high-throughput screening and detailed mechanistic studies. This document provides a comprehensive guide to the application of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, a specialized fluorogenic substrate, for the real-time monitoring of protease activity. This probe leverages the unique photophysical properties of the pyrene moiety to provide a continuous and highly sensitive measure of enzyme catalysis.

The design of this substrate is predicated on the specific recognition of the L-phenylalanine residue by certain proteases, most notably chymotrypsin. Chymotrypsin, a serine protease, preferentially cleaves peptide bonds on the carboxyl side of aromatic amino acids such as phenylalanine, tyrosine, and tryptophan[1]. The covalent attachment of a pyrenebutyryl group to the N-terminus of L-phenylalanine creates a substrate that, upon enzymatic cleavage, results in a discernible change in the fluorescence signal of the pyrene fluorophore. This alteration in fluorescence provides a direct measure of the rate of substrate hydrolysis.

Principle of the Assay: From Quenched Substrate to Fluorescent Product

The underlying principle of this kinetic assay is the change in the fluorescence properties of the pyrene fluorophore upon enzymatic cleavage of the substrate. In the intact substrate molecule, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, the pyrene moiety is in a specific chemical environment, and its fluorescence may be subject to quenching or alterations due to intramolecular interactions.

Upon hydrolysis of the amide bond by a suitable protease, such as chymotrypsin, the substrate is cleaved into two products: 4-(1-pyrenyl)butanoic acid and L-phenylalanine. The liberation of the 4-(1-pyrenyl)butanoic acid results in a significant change in its local environment, leading to an increase in its fluorescence quantum yield. This "turn-on" fluorescence signal is directly proportional to the amount of substrate hydrolyzed and can be continuously monitored to determine the initial reaction velocity.

The pyrene fluorophore is particularly well-suited for such assays due to its high extinction coefficient, excellent fluorescence quantum yield, and a long fluorescence lifetime[2]. Its emission spectrum is characterized by a structured monomer emission at shorter wavelengths (typically 375-400 nm) and a broad, structureless excimer (excited dimer) emission at longer wavelengths (~480 nm) when two pyrene molecules are in close proximity. While this particular substrate is not designed for excimer formation in an intramolecular fashion, the change in the monomer fluorescence upon cleavage is the key to the assay's sensitivity.

Experimental Workflow and Protocols

Diagram of the Experimental Workflow

Caption: A generalized workflow for monitoring enzyme kinetics using the pyrene-based fluorogenic substrate.

Materials and Reagents

• Substrate: N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

• Enzyme: α-Chymotrypsin (from bovine pancreas)

• Buffer: 50 mM Tris-HCl, pH 8.0, containing 10 mM CaCl₂

• Solvent for Substrate Stock: Dimethyl sulfoxide (DMSO)

• Microplates: 96-well, black, flat-bottom plates suitable for fluorescence measurements

• Spectrofluorometer: Capable of time-based kinetic measurements with excitation and emission wavelength control.

Protocol 1: Preparation of Reagents

• Assay Buffer (50 mM Tris-HCl, pH 8.0, 10 mM CaCl₂):

  • Dissolve Trizma base in deionized water to a final concentration of 50 mM.

  • Adjust the pH to 8.0 at the desired experimental temperature using HCl.

  • Add CaCl₂ to a final concentration of 10 mM. Calcium ions are important for the stability and activity of chymotrypsin.

  • Filter the buffer through a 0.22 µm filter.

• Substrate Stock Solution (10 mM in DMSO):

  • Accurately weigh N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine.

  • Dissolve in high-quality, anhydrous DMSO to a final concentration of 10 mM.

  • Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Enzyme Stock Solution (e.g., 1 mg/mL in 1 mM HCl):

  • Prepare a stock solution of α-chymotrypsin in 1 mM HCl. The acidic pH helps to maintain the enzyme's stability during storage.

  • Determine the active concentration of the enzyme stock solution by titration with a known inhibitor or by using a standard colorimetric assay.

  • Store the enzyme stock in aliquots at -20°C or -80°C. For immediate use, dilute the enzyme to the desired working concentration in ice-cold assay buffer.

Protocol 2: Determination of Optimal Excitation and Emission Wavelengths

• Prepare two solutions in the assay buffer: one containing a low concentration of the intact substrate and another containing a low concentration of the expected fluorescent product (4-(1-pyrenyl)butanoic acid, if available) or the substrate fully hydrolyzed by an excess of the enzyme.

• Scan the excitation and emission spectra for both solutions to determine the wavelengths that provide the maximal difference in fluorescence intensity between the substrate and the product.

• Based on the known properties of the pyrene fluorophore, a suitable starting point for excitation is around 340 nm, with emission monitored in the range of 370-400 nm.

Protocol 3: Enzyme Kinetic Assay

• Set up the spectrofluorometer to the predetermined optimal excitation and emission wavelengths. Set the instrument to kinetic mode to record fluorescence intensity over time. Equilibrate the instrument's sample holder to the desired assay temperature (e.g., 25°C or 37°C).

• In a 96-well plate or a cuvette, add the assay buffer and the substrate to achieve the desired final concentrations. A typical starting point for substrate concentration is in the range of the expected Michaelis constant (Kₘ), which may need to be determined empirically (e.g., 1-100 µM).

• Allow the substrate and buffer mixture to equilibrate to the assay temperature for 5-10 minutes.

• Initiate the reaction by adding a small volume of the diluted enzyme solution. The final enzyme concentration should be chosen to ensure a linear rate of fluorescence increase for a sufficient duration (e.g., 10-20 minutes).

• Immediately start recording the fluorescence intensity at regular intervals (e.g., every 15-30 seconds) for a period of 10-30 minutes.

• Include appropriate controls:

  • No-enzyme control: Substrate in assay buffer without the enzyme to measure background fluorescence and substrate stability.

  • No-substrate control: Enzyme in assay buffer without the substrate to measure any intrinsic fluorescence of the enzyme.

Data Analysis and Interpretation

• Plotting the Data: Plot the fluorescence intensity as a function of time for each substrate concentration.

• Calculating Initial Velocities: The initial velocity (v₀) of the reaction is determined from the initial linear portion of the fluorescence versus time plot. This can be done by performing a linear regression on the data points in the initial phase of the reaction. The slope of this line is the initial velocity in fluorescence units per unit time.

• Converting to Molar Units: To convert the initial velocities from fluorescence units to molar concentration of product formed per unit time, a standard curve of the fluorescent product (4-(1-pyrenyl)butanoic acid) should be generated.

• Determining Kinetic Parameters: Plot the initial velocities (v₀) against the corresponding substrate concentrations ([S]). Fit the data to the Michaelis-Menten equation using a non-linear regression software:

  v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])

  From this fit, the Michaelis constant (Kₘ) and the maximum velocity (Vₘₐₓ) can be determined.

• Calculating the Catalytic Constant (k_cat): The turnover number, or k_cat, can be calculated if the active enzyme concentration ([E]) is known:

  k_cat = Vₘₐₓ / [E]

Table 1: Representative Spectroscopic and Kinetic Data

Parameter	Value	Notes
Excitation Wavelength (λ_ex)	~340 nm	To be determined empirically for optimal signal-to-background.
Emission Wavelength (λ_em)	~380 nm	Corresponds to the monomer emission of pyrene.
Michaelis Constant (K_m)	Enzyme- and condition-dependent	Expected to be in the micromolar range for chymotrypsin.
Catalytic Constant (k_cat)	Enzyme- and condition-dependent	Reflects the turnover rate of the enzyme.

Synthesis of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

Diagram of the Proposed Synthetic Pathway

Caption: A plausible synthetic route for the preparation of the pyrene-based fluorogenic substrate.

Trustworthiness and Self-Validating Systems

To ensure the reliability of the kinetic data obtained using this probe, several validation steps are crucial:

• Substrate Purity: The purity of the synthesized N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine should be confirmed by techniques such as NMR, mass spectrometry, and HPLC. Impurities could act as inhibitors or have their own fluorescence, leading to erroneous results.

• Enzyme Activity Confirmation: The activity of the chymotrypsin used should be independently verified using a well-established, commercially available substrate, such as N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide.

• Linearity of the Assay: The initial velocity of the reaction should be linear with respect to both time and enzyme concentration under the chosen assay conditions.

• Complete Hydrolysis Endpoint: To generate a standard curve for the product, it is essential to ensure complete enzymatic hydrolysis of a known amount of the substrate. This can be verified by HPLC analysis to confirm the disappearance of the substrate peak and the appearance of the product peak.

Conclusion and Future Applications

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine represents a valuable tool for the continuous monitoring of proteases that exhibit specificity for phenylalanine residues. Its high sensitivity and real-time nature make it suitable for a wide range of applications, including:

• High-throughput screening of potential protease inhibitors in drug discovery.

• Detailed mechanistic studies of enzyme catalysis.

• Characterization of novel proteases from various biological sources.

• Monitoring protease activity in complex biological samples, with appropriate controls.

The protocols and principles outlined in this document provide a solid foundation for researchers to effectively utilize this powerful fluorogenic substrate in their scientific endeavors.

References

• Hill, C. R., & Tomalin, G. (1981). The kinetics of hydrolysis of some extended N-aminoacyl-L-phenylalanine methyl esters by bovine chymotrypsin A-alpha. Evidence for enzyme subsite S5. Biochimica et Biophysica Acta (BBA) - Enzymology, 660(1), 65–72. [Link]

• Szymańska, A., Wiczk, W., & Lankiewicz, L. (2001). Efficient Synthesis of Pyrenylalanine. Amino Acids, 21(3), 265–270. [Link]

• Zhang, R., et al. (2017). Nonpeptide-Based Small-Molecule Probe for Fluorogenic and Chromogenic Detection of Chymotrypsin. Analytical Chemistry, 89(7), 4258–4264. [Link]

• Liu, Z., et al. (2022). De Novo Design of a Highly Selective Nonpeptide Fluorogenic Probe for Chymotrypsin Activity Sensing in a Living System. Analytical Chemistry, 95(1), 458–466. [Link]

• Weder, J. K., Haussner, K., & Bokor, M. V. (1993). Use of fluorogenic substrates to visualize trypsin and chymotrypsin inhibitors after electrophoresis. Electrophoresis, 14(3), 220–226. [Link]

• McConn, J., Ku, E., Himoe, A., Brandt, K. G., & Hess, G. P. (1971). Investigations of the chymotrypsin-catalyzed hydrolysis of specific substrates. V. Determination of pre-steady state kinetic parameters for specific substrate esters by stopped flow techniques. Journal of Biological Chemistry, 246(9), 2918–2925. [Link]

• PeptaNova GmbH. (n.d.). Chymotrypsin specific Substrates. Retrieved from [Link]

• Mao, Q., & Walde, P. (1991). Substrate Effects on the Enzymatic Activity of Alpha-Chymotrypsin in Reverse Micelles. Biochemical and Biophysical Research Communications, 178(3), 1105–1112. [Link]

• Kokotos, G., Geiger, R., & Tzougraki, C. (1990). Fluorogenic substrates for chymotrypsin with 2-quinolinone derivatives as leaving groups. Biological Chemistry Hoppe-Seyler, 371(9), 835–840. [Link]

• Engel, M., & Schramm, H. J. (1986). Chymotrypsin: molecular and catalytic properties. Clinical Biochemistry, 19(6), 317–322. [Link]

• Cupp-Enyard, C. (2008). Sigma's Non-specific Protease Activity Assay - Casein as a Substrate. Journal of Visualized Experiments, (20), e899. [Link]

• Uniprot. (n.d.). P00766 · CHTA_BOVIN. Retrieved from [Link]

• D'cunha, G. B. (2006). A study of the enzymatic activity of chymotrypsin when diffused through an inhibitor-barrier. DiVA portal. [Link]

• Xiang, H., & Moore, B. S. (2003). Inactivation, complementation, and heterologous expression of encP, a novel bacterial phenylalanine ammonia-lyase gene. Journal of Biological Chemistry, 278(35), 33241–33248. [Link]

• Winnik, F. M. (1993). Photophysics of preassociated pyrenes in aqueous polymer solutions and in other organized media. Chemical Reviews, 93(2), 587–614. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Efficient synthesis of pyrenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Fluorescence Signals of Pyrene-Based Probes

An In-Depth Guide for Researchers Using N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (Py-Phe)

Welcome to the technical support center for N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (Py-Phe) and other pyrene-based fluorescent probes. This guide, curated by Senior Application Scientists, provides field-proven insights and troubleshooting strategies to help you navigate the complexities of your experiments and achieve robust, reproducible data.

The unique photophysical properties of the pyrene moiety make it an exceptionally sensitive reporter of its local microenvironment.[1][2] However, this sensitivity also means that experimental conditions must be carefully controlled. This guide is structured to provide both foundational knowledge through FAQs and actionable solutions through in-depth troubleshooting guides.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and properties of Py-Phe.

Q1: What are the characteristic fluorescence excitation and emission wavelengths for Py-Phe?

A: The pyrene moiety in Py-Phe typically has a primary absorption (excitation) peak around 340 nm. The fluorescence emission is characterized by a series of well-defined vibronic bands between approximately 370 nm and 420 nm for the monomer (a single, isolated Py-Phe molecule).[1] A key feature is the appearance of a broad, structureless emission band at longer wavelengths (centered around 470-500 nm) if excimers (excited-state dimers) form.[2][3]

Q2: Why is the ratio of fluorescence intensity of Band I (I₁) to Band III (I₃) important?

A: The ratio of the intensity of the first vibronic peak (~373 nm) to the third peak (~384 nm), known as the I₁/I₃ ratio, is highly sensitive to the polarity of the solvent or microenvironment surrounding the pyrene probe.[4] In non-polar environments (e.g., buried within a lipid membrane or a protein's hydrophobic core), the I₁/I₃ ratio is low (~0.6). In polar, aqueous environments, this ratio increases significantly (to ~1.5-1.9).[5][6] This property makes pyrene an excellent probe for sensing changes in local polarity.

Q3: What is an "excimer" and why is it relevant for my Py-Phe experiments?

A: An excimer is an "excited-state dimer" that forms when an excited pyrene molecule comes into close, parallel proximity (within 3-4 Å) with a ground-state pyrene molecule.[2][7] This results in a distinct, broad fluorescence emission at a longer wavelength (red-shifted) compared to the monomer emission. The presence of excimer fluorescence is a direct indicator of probe proximity and is therefore highly dependent on the concentration of Py-Phe.[8] Monitoring the ratio of excimer-to-monomer (Iₑ/Iₘ) intensity can be used to study processes like membrane fusion, protein aggregation, or polymer dynamics.

Q4: How should I prepare and store my Py-Phe stock solution?

A: Py-Phe has low solubility in purely aqueous buffers. It is best to first dissolve it in a high-purity organic solvent such as DMSO, DMF, or ethanol to create a concentrated stock solution (e.g., 1-10 mM). This stock can then be diluted into the final aqueous experimental buffer. Store the stock solution in a tightly sealed vial, protected from light (e.g., wrapped in aluminum foil), and at -20°C or below to prevent degradation.

Q5: What are the most common causes of fluorescence quenching with pyrene probes?

A: Fluorescence quenching is the decrease in fluorescence intensity due to a variety of processes. For pyrene derivatives like Py-Phe, the most common quenchers include:

• Molecular Oxygen: Dissolved oxygen in buffers is a highly efficient collisional quencher.[9][10]

• Heavy Atoms: Ions like iodide (I⁻) can quench fluorescence.[9]

• Nitroaromatic Compounds: Molecules such as trinitrotoluene (TNT) are potent quenchers.[10][11]

• Self-Quenching/Aggregation: At very high concentrations, pyrene probes can form non-fluorescent ground-state aggregates, leading to a phenomenon known as aggregation-caused quenching (ACQ).[8][12]

Part 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and solving common experimental issues.

Problem 1: Weak or No Fluorescence Signal

A weak or absent signal is one of the most common issues. The following workflow can help diagnose the cause.

Caption: Troubleshooting workflow for weak fluorescence.

Potential Causes & Solutions:

• Incorrect Instrument Settings:

  • Cause: The fluorometer's excitation or emission wavelengths may be set incorrectly. The detector gain might be too low, or the excitation/emission slits may be too narrow.

  • Solution: Verify that the excitation wavelength is set to ~340 nm and the emission scan range covers 350-600 nm. Increase the detector gain or widen the slits incrementally. Always include a positive control with a known signal to confirm system functionality.

• Probe Concentration is Too Low:

  • Cause: The final concentration of Py-Phe in your sample is insufficient for detection.

  • Solution: Prepare a fresh sample with a higher concentration of the probe. If working with a biological system where high concentrations are not feasible, consider using signal amplification techniques if available.

• Photobleaching or Probe Degradation:

  • Cause: Pyrene, like most fluorophores, can be irreversibly damaged by prolonged exposure to high-intensity excitation light (photobleaching).[10] The probe may also have degraded due to improper storage.

  • Solution: Minimize light exposure by using neutral density filters, reducing illumination time, or acquiring data more quickly. Always store stock solutions protected from light at -20°C or colder. Prepare fresh dilutions for each experiment.

• Presence of Quenchers in the Buffer:

  • Cause: Your buffer or sample contains substances that quench pyrene fluorescence. Dissolved molecular oxygen is a frequent culprit.[2][10]

  • Solution: Degas your buffer by sparging with nitrogen or argon gas before adding the probe. If you suspect other chemical quenchers, test the buffer by adding Py-Phe to it and comparing the signal to the probe in a clean, deoxygenated solvent like ethanol.

Problem 2: Unexpected Spectral Shifts or Changes in Peak Ratios

Changes in the emission spectrum, such as a shift in the I₁/I₃ ratio or the appearance of a new peak, are indicative of changes in the probe's environment.

Caption: Relationship between monomer and excimer states.

Potential Causes & Solutions:

• Unintended Change in Solvent Polarity:

  • Cause: The I₁/I₃ ratio is different than expected. This indicates the local environment is more or less polar than anticipated. For example, the addition of an organic co-solvent or binding of the probe to a non-polar protein pocket will alter the ratio.[4][6]

  • Solution: This is often not a problem but rather the desired output of the experiment. Carefully review your experimental components. Is there anything that could change the overall polarity of the solution? Use the I₁/I₃ ratio as a diagnostic tool. See the data table below for reference values.

• Appearance of Excimer Peak:

  • Cause: A broad peak appears around 470-500 nm. This is due to excimer formation, which occurs when the local concentration of Py-Phe is high enough for two molecules to interact within the fluorescence lifetime.[2][3]

  • Solution: If excimer formation is undesirable, reduce the probe concentration. If you are intentionally studying an aggregation or fusion event, the appearance of this peak is your signal. To confirm it is an excimer, dilute the sample; the excimer peak should decrease in intensity relative to the monomer peaks.

Table 1: Effect of Solvent Polarity on Pyrene Vibronic Band Intensities (I₁/I₃ Ratio)

This table provides reference values for the I₁/I₃ ratio of pyrene in various solvents, demonstrating its sensitivity to environmental polarity.[1][5][6]

Solvent	Polarity Index	Typical I₁/I₃ Ratio	Environment Type
Hexane	0.1	~0.6	Non-Polar
Cyclohexane	0.2	~0.65	Non-Polar
Toluene	2.4	~0.8	Non-Polar
Chloroform	4.1	~1.1	Moderately Polar
Ethanol	4.3	~1.2	Polar
Acetonitrile	5.8	~1.4	Polar
Dimethyl Sulfoxide (DMSO)	7.2	~1.6	Highly Polar
Water	10.2	~1.8-1.9	Highly Polar

Part 3: Key Experimental Protocols

Protocol 1: Preparation of Py-Phe Stock Solution

• Weighing: Carefully weigh out the required amount of solid N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine powder in a microfuge tube.

• Dissolution: Add high-purity, anhydrous DMSO or DMF to achieve a desired stock concentration (e.g., 10 mM).

• Mixing: Vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can assist dissolution.

• Storage: Aliquot the stock solution into smaller volumes in amber or foil-wrapped tubes to minimize freeze-thaw cycles and light exposure. Store at -20°C or -80°C.

Protocol 2: General Fluorescence Measurement and I₁/I₃ Ratio Determination

• Sample Preparation: Dilute the Py-Phe stock solution into your final experimental buffer to a final concentration where excimer formation is minimal (typically in the low micromolar to nanomolar range).

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to warm up for at least 20-30 minutes.

  • Set the excitation wavelength to 340 nm.

  • Set the emission scan from 360 nm to 550 nm.

  • Adjust slits and detector gain to achieve a strong signal without saturating the detector.

• Blank Measurement: Record the emission spectrum of a blank sample (buffer only) to check for background fluorescence.

• Sample Measurement: Record the emission spectrum of your Py-Phe sample.

• Data Analysis:

  • If necessary, subtract the blank spectrum from your sample spectrum.

  • Identify the intensity maximum of the first vibronic band (I₁, typically ~373 nm).

  • Identify the intensity maximum of the third vibronic band (I₃, typically ~384 nm).

  • Calculate the ratio I₁/I₃.

Protocol 3: Assessing Concentration-Dependent Excimer Formation

• Prepare a Dilution Series: Create a series of samples with increasing concentrations of Py-Phe (e.g., from 1 µM to 100 µM).

• Acquire Spectra: Measure the fluorescence emission spectrum for each sample using the settings from Protocol 2.

• Analyze Data:

  • For each spectrum, determine the maximum intensity of the monomer emission (Iₘ, typically the peak at ~378 nm).

  • Determine the maximum intensity of the excimer emission (Iₑ, the peak of the broad band around 470-500 nm).

  • Plot the ratio of Iₑ/Iₘ as a function of Py-Phe concentration. A positive correlation confirms that the long-wavelength band is due to concentration-dependent excimer formation.

References

• Acree, W., Zvaigzne, A., & Fetzer, J. Effect of Solvent Polarity on the Fluorescence Emission Spectra of Select Five- and Six-Ring Pyrene Derivatives. Optica Publishing Group. [Link]

• Paul, A., et al. Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents. RSC Publishing. [Link]

• Paul, A., & Kumbhakar, M. Investigation of solute solvation within renewable solvents via pyrene fluorescence. AIP Publishing. [Link]

• Koti, A. S. R., et al. Pyrene fluorescence emission is sensitive to solvent polarity. ResearchGate. [Link]

• Sykora, M., et al. The mechanism of pyrene fluorescence quenching by selective and nonselective quenchers during sol–gel transition. ResearchGate. [Link]

• Kashida, H., et al. Optimization of excimer-forming two-probe nucleic acid hybridization method with pyrene as a fluorophore. Oxford Academic. [Link]

• Spectral Instruments Imaging. Troubleshooting Guide for BLI & FLI Optical Imaging: A Step-by-Step Approach. Spectral Instruments Imaging. [Link]

• Creative Bioarray. Troubleshooting in Fluorescent Staining. Creative Bioarray. [Link]

• Kuzmin, V. A., et al. Pyrene Fluorescence Quenching By Aromatic Azides. Kinetics & Catalysis. [Link]

• De, A. K., & Ganguly, T. Effect of alcoholic solvents on the fluorescence yield of some polynuclear aromatic hydrocarbons. Journal de Chimie Physique. [Link]

• Sahoo, H. Pyrene: A Probe to Study Protein Conformation and Conformational Changes. PMC. [Link]

• Hu, Y., et al. Aggregation behaviour of pyrene-based luminescent materials, from molecular design and optical properties to application. Chemical Society Reviews (RSC Publishing). [Link]

• Shimadzu. Monomer Emission and Excimer Emission of Pyrene Solution. Shimadzu Corporation. [Link]

• Thai, T., et al. Fundamental photoluminescence properties of pyrene carbonyl compounds through absolute fluorescence quantum yield measurement and density functional theory. ResearchGate. [Link]

• Stachelek, P., et al. Eclipsed and Twisted Excimers of Pyrene and 2-Azapyrene: How Nitrogen Substitution Impacts Excimer Emission. PMC. [Link]

• Reiter, S., et al. Top view of optimized structures of pyrene excimers. ResearchGate. [Link]

• Resch-Genger, U., et al. Fluorescence Quantum Yields—Methods of Determination and Standards. ResearchGate. [Link]

• Melhuish, W. H. Fluorescence quantum yield measurements. NIST Technical Series Publications. [Link]

• Liu, Y., et al. Pyrene-based monomer-excimer dual response organosilicon polymer for the selective detection of 2,4,6-trinitrotoluene (TNT) and 2,4,6-trinitrophenol (TNP). Materials Chemistry Frontiers (RSC Publishing). [Link]

• Oregon Medical Laser Center. Pyrene. OMLC. [Link]

• Xiao, X., et al. Selective recognition and determination of phenylalanine by a fluorescent probe based on cucurbit[13]uril and palmatine. PubMed. [Link]

• Chen, L., et al. γ-Oxo-1-pyrenebutyric acid used for fluorescent detection of serum albumins and trypsin. RSC Publishing. [Link]

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• 2. Pyrene: A Probe to Study Protein Conformation and Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monomer Emission and Excimer Emission of Pyrene Solution : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Effect of Solvent Polarity on the Fluorescence Emission Spectra of Select Five- and Six-Ring Pyrene Derivatives [opg.optica.org]
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• 11. Pyrene-based monomer-excimer dual response organosilicon polymer for the selective detection of 2,4,6-trinitrotoluene (TNT) and 2,4,6-trinitrophenol (TNP) - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine Labeling

Welcome to the technical support center for optimizing the labeling efficiency of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine and its amine-reactive derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, detailed protocols, and answers to frequently asked questions. Our goal is to empower you to overcome common hurdles and achieve robust, reproducible results in your conjugation experiments.

Introduction: The Power and Challenge of Pyrene Labeling

N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine is a fluorescent labeling reagent that utilizes the unique photophysical properties of pyrene.[1][2] Pyrene is a polycyclic aromatic hydrocarbon renowned for its high fluorescence quantum yield, long fluorescence lifetime, and remarkable sensitivity to the polarity of its local microenvironment.[2][3] A key feature is its ability to form "excimers" (excited-state dimers) when two pyrene moieties are in close proximity (~10 Å), resulting in a distinct, red-shifted emission band.[4] This property makes pyrene-labeled molecules powerful probes for studying protein folding, conformational changes, and molecular interactions.[4]

Typically, the carboxylic acid of the phenylalanine residue is activated—most commonly as an N-hydroxysuccinimide (NHS) ester—to react efficiently with primary amines (e.g., the N-terminus or lysine side chains) on target biomolecules.[5][6] While powerful, this labeling process is sensitive to several experimental parameters. Achieving high efficiency requires careful control of the reaction environment to favor the desired aminolysis reaction over competing side reactions, primarily the hydrolysis of the reactive ester.[7] This guide will walk you through optimizing these parameters and troubleshooting common issues.

Troubleshooting Guide

This section addresses the most common issues encountered during the labeling process.

Problem	Probable Cause(s)	Recommended Solution(s)
1. Low or No Labeling Efficiency	A. Incorrect pH: The reaction pH is too low (<7.0), causing protonation of the target amines (-NH₃⁺), which renders them non-nucleophilic.[7][8]	Optimize pH: Adjust the reaction buffer to a pH between 8.0 and 8.5.[8][9] Sodium bicarbonate (0.1 M) or borate buffers are excellent choices.[6][8] Verify the final pH of the reaction mixture after adding all components.
B. Hydrolysis of NHS Ester: The reaction pH is too high (>9.0), or the NHS ester stock solution was exposed to moisture or prepared too far in advance. The rate of hydrolysis increases significantly with pH.[6][7]	Control Reaction Conditions: Prepare the NHS ester stock solution in anhydrous DMSO or DMF immediately before use.[10] Keep reaction pH at the optimal 8.3-8.5.[8][9] Work quickly once the reagent is in an aqueous solution.
C. Incompatible Buffer: The buffer contains primary amines (e.g., Tris, Glycine) that compete with the target molecule for the labeling reagent.[6]	Use Amine-Free Buffers: Switch to a non-interfering buffer like phosphate-buffered saline (PBS), sodium bicarbonate, HEPES, or borate.[6] Use Tris or glycine buffers only to quench the reaction after it is complete.[7]
D. Insufficient Reagent: The molar excess of the pyrene-labeling reagent is too low, especially for dilute protein solutions.	Increase Molar Excess: Start with a 10- to 20-fold molar excess of the NHS ester over the protein/peptide.[7] This may need to be optimized for your specific target.
E. Low Protein Concentration: Labeling efficiency is higher at increased protein concentrations, as it favors the bimolecular reaction with the amine over the unimolecular hydrolysis of the ester.[10]	Concentrate Target Molecule: If possible, perform the labeling reaction at a protein concentration of 5-10 mg/mL.[9][10]
2. Poor Solubility of Reagent or Labeled Product	A. Hydrophobicity of Pyrene: The pyrene moiety is highly hydrophobic, causing the NHS ester to be poorly soluble in aqueous buffers.[1][11] This can also cause the final labeled protein/peptide to aggregate or precipitate.	Use a Co-solvent: Dissolve the NHS ester in a small amount of anhydrous DMSO or DMF first, then add it to the reaction mixture.[8] Keep the final organic solvent concentration below 10% to avoid denaturing the protein.[7] For product solubility issues, consider adding a mild, non-ionic detergent or optimizing the buffer composition.
3. Difficulty Purifying the Labeled Conjugate	A. Aggregation: The hydrophobic pyrene label causes the conjugated protein to aggregate, leading to poor recovery from purification columns.	Optimize Purification Buffer: Include additives like arginine or a non-ionic detergent (e.g., Tween-20) in the purification buffer to minimize non-specific interactions and aggregation.
B. Inefficient Separation: Unreacted (hydrolyzed) dye co-elutes with the labeled product.	Select Appropriate Method: For proteins, size-exclusion chromatography (SEC) is highly effective at separating the small dye molecule from the large protein conjugate.[7] For peptides, Reverse-Phase HPLC (RP-HPLC) provides the best resolution to separate labeled, unlabeled, and hydrolyzed dye species.[12][13]
4. Unexpected Fluorescence Spectra	A. High Degree of Labeling (DOL): Multiple pyrene molecules on a single protein can lead to self-quenching or significant excimer formation, altering the expected monomer fluorescence spectrum.[4]	Reduce Molar Excess: Lower the molar ratio of NHS ester to protein in the reaction to target a lower DOL. This reduces the likelihood of multiple labels being in close proximity.
B. Environmental Effects: The fluorescence of pyrene is highly sensitive to its microenvironment. The emission spectrum can shift based on the polarity of the label's location on the protein surface.[4]	Characterize the Conjugate: This is an intrinsic property of the probe. Analyze the emission spectrum to gain insights into the local environment of the labeling site. The ratio of vibronic bands can be used to assess the polarity.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling with a pyrene-NHS ester?

The optimal pH is a balance between two competing factors: the reactivity of the target amine and the stability of the NHS ester.[7] Primary amines are more nucleophilic at alkaline pH, but the NHS ester is also more susceptible to hydrolysis.[6] For most proteins and peptides, a pH range of 8.0 to 8.5 provides the best compromise, maximizing labeling efficiency while minimizing reagent hydrolysis.[8][9]

Q2: How much labeling reagent should I use?

A 10- to 20-fold molar excess of the pyrene-NHS ester over the amount of your target molecule is a common starting point.[7] However, the optimal ratio is empirical and depends on the concentration of your target and the number of available primary amines. It is often necessary to perform a titration to find the ideal ratio that yields your desired degree of labeling (DOL) without causing precipitation.

Q3: The pyrene-NHS ester won't dissolve in my aqueous buffer. What should I do?

This is expected due to the hydrophobic nature of pyrene.[1][11] You must first dissolve the reagent in a small volume of a dry, water-miscible organic solvent like anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[8][10] This stock solution can then be added dropwise to your protein solution in its aqueous buffer while gently stirring.

Q4: How do I stop (quench) the labeling reaction?

The reaction can be stopped by adding a small molecule that contains a primary amine. Common quenching agents include 1 M Tris-HCl or glycine, added to a final concentration of 50-100 mM.[7] These molecules will react with any remaining NHS ester, preventing further labeling of your target. Incubate for 15-30 minutes after adding the quenching buffer.[7]

Q5: What is the best way to purify my pyrene-labeled protein?

For macromolecules like proteins and antibodies, the most effective method is size-exclusion chromatography (SEC) , often using a pre-packed desalting column (e.g., Sephadex G-25).[8] This technique efficiently separates the large, labeled protein from the small, unreacted dye molecules and quenching agent.[7] For smaller molecules like peptides, Reverse-Phase HPLC (RP-HPLC) is the standard method, as it can separate molecules based on hydrophobicity, allowing for the isolation of the labeled peptide from its unlabeled counterpart.[13][14]

Q6: Why did my protein precipitate after labeling?

The addition of the highly hydrophobic pyrene group can significantly decrease the overall solubility of a protein, leading to aggregation and precipitation.[11] This is more likely to occur with a high degree of labeling. To mitigate this, you can try reducing the molar excess of the labeling reagent, performing the reaction in a buffer containing solubility-enhancing additives, or carefully optimizing the purification and storage buffers.

Visualized Mechanisms and Workflows

NHS Ester Reaction with a Primary Amine

The core of the labeling process is a nucleophilic acyl substitution reaction. The unprotonated primary amine on the target biomolecule attacks the carbonyl carbon of the NHS ester, forming a stable amide bond and releasing N-hydroxysuccinimide.[5]

Caption: Mechanism of NHS ester reaction with a primary amine.

General Experimental Workflow

The following diagram outlines the complete process from preparation to characterization of the final conjugate.

Caption: Step-by-step workflow for pyrene labeling.

Detailed Experimental Protocols

Protocol 1: General Protein Labeling

This protocol provides a starting point for labeling a protein with a pyrene-NHS ester.

• Prepare Protein Solution: Dissolve or buffer-exchange the protein into an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 5-10 mg/mL.[7][9]

• Prepare NHS Ester Stock: Immediately before use, dissolve the pyrene-NHS ester in anhydrous DMSO to create a 10 mM stock solution.[10]

• Calculate Reagent Volume: Determine the volume of the 10 mM stock solution needed to achieve a 10-fold molar excess.

  • Volume (µL) = (Molar Excess × [Protein, M] × Protein Vol, µL) / [Dye Stock, M]

• Perform Conjugation: Add the calculated volume of the pyrene-NHS ester stock solution to the protein solution while gently stirring.[10]

• Incubate: Allow the reaction to proceed for 1-2 hours at room temperature or 2-4 hours at 4°C, protected from light.[8][10]

• Quench Reaction: Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for an additional 30 minutes at room temperature to stop the reaction.[7]

Protocol 2: Purification via Size-Exclusion Chromatography (SEC)

• Equilibrate Column: Prepare a desalting column (e.g., G-25) by equilibrating it with your desired storage buffer (e.g., PBS, pH 7.4) according to the manufacturer's instructions.

• Load Sample: Apply the quenched reaction mixture to the top of the equilibrated column.

• Elute: Elute the conjugate with the storage buffer. The labeled protein, being larger, will pass through the column faster and elute first. The smaller, unreacted dye and quenching molecules will be retained longer and elute in later fractions.[7]

• Collect Fractions: Collect fractions and monitor the elution using a UV-Vis spectrophotometer. The protein-containing fractions will absorb at 280 nm, while the pyrene-containing fractions will absorb at its characteristic wavelength (~344 nm).[15][16] Pool the fractions that contain the labeled protein.

Protocol 3: Calculating the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule. It can be determined using UV-Vis spectrophotometry and the Beer-Lambert law.

• Measure Absorbance: Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum for pyrene, which is ~344 nm (A₃₄₄).[16]

• Calculate Protein Concentration: First, calculate the correction factor (CF) which accounts for the dye's absorbance at 280 nm.

  • CF = Absorbance of dye at 280 nm / Absorbance of dye at 344 nm

  • Protein Concentration (M) = [A₂₈₀ - (A₃₄₄ × CF)] / ε_protein (where ε_protein is the molar extinction coefficient of the protein at 280 nm)

• Calculate Dye Concentration:

  • Dye Concentration (M) = A₃₄₄ / ε_dye (where ε_dye for pyrene derivatives like 1-pyrenebutyric acid is ~40,000 M⁻¹cm⁻¹)

• Calculate DOL:

  • DOL = Dye Concentration (M) / Protein Concentration (M)

References

• He, J., et al. (2020). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. Biotechnology Letters. Available at: [Link]

• He, J., et al. (2020). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. ResearchGate. Available at: [Link]

• He, J., et al. (2020). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. Taylor & Francis Online. Available at: [Link]

• AxisPharm. (n.d.). Pyrene Probes. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Pyrene based materials as fluorescent probes in chemical and biological fields. New Journal of Chemistry. Available at: [Link]

• Narayanaswami, V., & Sligar, S. G. (2014). Pyrene: A Probe to Study Protein Conformation and Conformational Changes. Protein and Peptide Letters. Available at: [Link]

• van der Vliet, M., et al. (2024). Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. ACS Organic & Inorganic Au. Available at: [Link]

• Chen, S. (2012). Quantitative Characterization of Pyrene-Labeled Macromolecules in Solution by Global Analysis of Fluorescence Decays. UWSpace. Available at: [Link]

• MDPI. (2023). A Novel Pyrene-Based Fluorescent Probe for the Detection of Cu2+. Molecules. Available at: [Link]

• ACS Publications. (2024). Synthesis and Molecular Characterization of Pyrene-Containing Copolymers as Potential MALDI-TOF MS Matrices. Macromolecules. Available at: [Link]

• AAPPTec. (n.d.). Peptide Purification. Retrieved from [Link]

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• 5. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
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• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Generating a Reliable Fluorescence Calibration Curve for N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP)

Introduction: This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals working with N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP). This pyrene-based fluorescent probe is a valuable tool for various applications, and establishing an accurate and reliable fluorescence calibration curve is the cornerstone of quantitative analysis. This document offers detailed protocols, troubleshooting advice, and foundational knowledge to ensure the integrity and reproducibility of your experimental results.

The pyrene moiety of OPBP possesses unique photophysical properties. Its fluorescence emission spectrum is highly sensitive to the polarity of its local microenvironment.[1] This guide will walk you through the critical steps and considerations for harnessing these properties to generate high-quality calibration curves.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a fluorescence calibration curve for OPBP?

A calibration curve is an essential tool for quantitative analysis. It establishes a relationship between the concentration of OPBP and its corresponding fluorescence intensity. By preparing a series of standards with known concentrations and measuring their fluorescence, you can generate a curve (ideally a straight line) that allows you to determine the concentration of OPBP in unknown samples by measuring their fluorescence intensity.[2]

Q2: What are the typical excitation and emission wavelengths for OPBP?

The pyrene moiety in OPBP has characteristic excitation and emission spectra. While the exact wavelengths can vary slightly depending on the solvent and instrument, a common starting point is:

• Excitation Wavelength (λex): ~344 nm

• Emission Wavelength (λem): Scanned from 350 nm to 600 nm to observe the characteristic vibronic fine structure of the pyrene monomer emission (typically with peaks around 375-395 nm) and any potential excimer emission at longer wavelengths (~470-510 nm).[1][3]

Q3: How does solvent polarity affect OPBP fluorescence?

The fluorescence emission spectrum of pyrene is sensitive to the polarity of the surrounding solvent. Specifically, the ratio of the intensity of the first vibronic band to the third vibronic band (I1/I3) of the monomer emission can be used as a measure of the solvent polarity.[4][5] This "Ham effect" is a key feature of pyrene probes.[5] While this is important for qualitative studies, for a quantitative calibration curve, it is crucial to maintain a consistent solvent environment for all standards and samples to ensure a linear relationship between concentration and intensity at a single emission wavelength.[6][7]

Q4: What is a desirable R-squared (R²) value for a calibration curve?

The R-squared (R²) value, or the coefficient of determination, indicates how well the data points fit the regression line. For a reliable calibration curve, an R² value of ≥ 0.99 is generally considered the standard. A value below this may suggest issues with pipetting accuracy, instrument stability, or other experimental variables.[2]

Detailed Experimental Protocol: Generating an OPBP Calibration Curve

This protocol provides a step-by-step method for creating a standard calibration curve.

1. Materials and Reagents:

• N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP)

• High-purity solvent (e.g., DMSO for stock, appropriate aqueous buffer or organic solvent for working solutions)

• Calibrated micropipettes and sterile tips

• Low-fluorescence microplates (e.g., black, clear-bottom) or quartz cuvettes

• Spectrofluorometer

2. Preparation of Stock and Working Solutions:

• Step 1: Prepare a 10 mM OPBP Stock Solution. Accurately weigh the required amount of OPBP and dissolve it in a minimal amount of high-purity DMSO. Vortex thoroughly to ensure complete dissolution. Store this stock solution protected from light at -20°C or as recommended by the supplier.

• Step 2: Perform Serial Dilutions. Prepare a series of working standards from the stock solution. The final concentration range should encompass the expected concentrations of your unknown samples. It is critical to work within the linear range of the assay. A typical range might be from 0 µM to 10 µM. Ensure the final concentration of DMSO (or other organic solvent) is constant across all standards and the blank.

Workflow for Serial Dilutions

Caption: Workflow for preparing standards and generating the calibration curve.

3. Spectrofluorometer Setup:

• Step 1: Power On and Warm-Up. Turn on the instrument's excitation lamp and allow it to warm up for at least 30 minutes to ensure a stable light output.[8]

• Step 2: Set Parameters. Configure the instrument software with the appropriate settings. Refer to the table below for recommended starting parameters.

Parameter	Recommended Setting	Rationale
Excitation Wavelength	344 nm	Corresponds to a strong absorption peak of the pyrene moiety.[3]
Emission Wavelength	375 nm (or peak of interest)	Captures a prominent peak in the pyrene monomer emission spectrum.[1]
Excitation Slit Width	2-5 nm	Balances signal intensity with spectral resolution.
Emission Slit Width	5-10 nm	A wider slit increases signal but decreases resolution. Adjust as needed.
PMT Voltage/Gain	Adjust to avoid saturation	Set the gain so the highest standard is within the upper linear range of the detector (typically < 80-90% of maximum).
Integration Time	0.1 - 1.0 seconds	Longer times can improve signal-to-noise but increase the risk of photobleaching.

4. Data Acquisition and Analysis:

• Step 1: Measure Blank. First, measure the fluorescence of the blank sample (assay buffer with the same solvent concentration as the standards). This value will be subtracted from all other readings.

• Step 2: Measure Standards. Measure the fluorescence intensity of each standard, from the lowest concentration to the highest.

• Step 3: Plot the Data. Subtract the blank reading from each standard's intensity. Plot the background-subtracted fluorescence intensity (y-axis) against the corresponding OPBP concentration (x-axis).

• Step 4: Perform Linear Regression. Fit a linear regression line to the data points. Determine the equation of the line (y = mx + c) and the R² value. This equation can now be used to calculate the concentration of your unknown samples.

Troubleshooting Guide

Q: My calibration curve is non-linear at high concentrations, showing a plateau or downward curve. What's happening?

A: This is a classic sign of the inner filter effect (IFE). [9][10][11]

• Causality: At high concentrations, the sample absorbs a significant portion of the excitation light before it can penetrate the full sample pathlength.[9][12] This means molecules in the center of the cuvette or well receive less light, and the overall fluorescence detected is lower than expected. Additionally, emitted light can be re-absorbed by other OPBP molecules (secondary IFE).[10][13] The relationship between fluorescence and concentration becomes non-linear.[11]

• Solution:

  • Reduce Concentration: The most effective solution is to work with more dilute samples. As a rule of thumb, the absorbance of the sample at the excitation wavelength should be less than 0.1 to minimize IFE.[10][14]

  • Use a Shorter Pathlength: If possible, use a microplate or a cuvette with a shorter pathlength.[10]

  • Front-Face Geometry: Some instruments allow for "front-face" fluorescence detection, which measures emission from the same surface that is being excited, significantly reducing the pathlength and mitigating IFE.[10]

Q: My R² value is low (<0.99). What are the common causes?

A: A low R² value points to significant random error or systematic inconsistencies.

• Causality & Solutions:

  • Pipetting Inaccuracy: Small errors in serial dilutions can propagate and lead to a poor fit.

    • Action: Use calibrated pipettes, pre-wet the tips, and ensure proper pipetting technique. Prepare fresh dilutions and re-measure.

  • Instrument Instability: Fluctuations in the lamp output or detector sensitivity can add noise to the measurements.[15]

    • Action: Ensure the lamp has had adequate warm-up time (at least 30 minutes).[8] If the problem persists, check the instrument's performance with a standard reference material.

  • Photobleaching: The pyrene fluorophore can be susceptible to photodegradation upon prolonged exposure to the high-intensity excitation light, leading to a decrease in signal over time.[16][17]

    • Action: Minimize the exposure of samples to the excitation light. Reduce the slit width, use an instrument's attenuator if available, or decrease the measurement integration time.[18][19] Prepare fresh samples if they have been exposed to light for an extended period.

  • Temperature Fluctuations: Fluorescence quantum yield can be temperature-dependent.

    • Action: Allow all solutions to equilibrate to room temperature before measurement. Use a temperature-controlled sample holder if available for high-precision work.[15]

Q: My blank reading is very high. How can I reduce this background fluorescence?

A: High background can originate from the solvent, the cuvette/plate, or contaminants.

• Causality & Solutions:

  • Solvent/Buffer Autofluorescence: Some solvents or buffer components can have intrinsic fluorescence.

    • Action: Use high-purity, spectroscopy-grade solvents. Test different buffers to find one with minimal background in your wavelength range.

  • Contamination: Dust particles or other fluorescent impurities can scatter light and contribute to the background.

    • Action: Filter your buffers. Ensure all labware is scrupulously clean. Keep cuvettes and plates covered to prevent dust from settling.[19]

  • Cuvette/Microplate Material: Plastic cuvettes or plates can be highly autofluorescent, especially in the UV range.[8]

    • Action: Use quartz cuvettes for the most sensitive measurements.[8] If using microplates, choose black plates specifically designed for fluorescence assays to minimize well-to-well crosstalk and background.

Logical Relationship Diagram for Troubleshooting

Caption: A troubleshooting decision tree for common calibration curve issues.

References

• What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements? (2024). Vertex AI Search.
• Acree, W., Zvaigzne, A., & Fetzer, J. (1990).
• Pagan, T. E., et al. Assessment of Inner Filter Effects in Fluorescence Spectroscopy using the. SPIE Digital Library.
• Kubista, M., Sjoback, R., Eriksson, S., & Albinsson, B. Experimental Correction for the Inner-filter Effect in Fluorescence Spectra. RSC Publishing.
• What is the Inner Filter Effect? (n.d.). Edinburgh Instruments.
• Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents. (n.d.). RSC Publishing.
• How Inner-Filter Effects (IFE) can affect your fluorescence measurements: A case study - Colloidal InP Quantum Dots. (n.d.). HORIBA.
• Troubleshooting Measurements of Fluorescence Spectra. (2018). Edinburgh Instruments.
• Fluorescence/UV-VIS Spectrophotometer Troubleshooting and FAQs. (2019). Vernier.
• Effect of alcoholic solvents on the fluorescence yield of some polynuclear aromatic hydrocarbons. (n.d.). Journal de Chimie Physique.
• Williams, R. M. (2020). The Photochemistry of Pyrene - a social fluorescent spy. YouTube.
• Further insight into the photostability of the pyrene fluorophore in halogen
• Pyrene: A Probe to Study Protein Conformation and Conform
• How to Reduce Fluorescence Measurement Errors. (2024). AELAB.
• Using Pyrene Excimer Fluorescence to Probe Polymer Diffusion in Latex Films. (n.d.).
• Bichromophoric Photosensitizers: How and Where to Attach Pyrene Moieties to Phenanthroline to Generate Copper(I) Complexes. (2023).
• Spectrophotometer Troubleshooting Guide. (2021). Biocompare.
• Pyrene Fluorescence Assay II. (n.d.). Mullins Lab - University of California San Francisco.
• Calibration and Linear Regression Analysis: A Self-Guided Tutorial. (n.d.). Department of Chemistry | University of Toronto.

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• 2. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 3. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
• 4. Fluorescence of pyrene and its derivatives to reveal constituent and composition dependent solvation within hydrophobic deep eutectic solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Effect of Solvent Polarity on the Fluorescence Emission Spectra of Select Five- and Six-Ring Pyrene Derivatives [opg.optica.org]
• 7. N° 55. — Effect of alcoholic solvents on the fluorescence yield of some polynuclear aromatic hydrocarbons | Journal de Chimie Physique et de Physico-Chimie Biologique [jcp.edpsciences.org]
• 8. biocompare.com [biocompare.com]
• 9. What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements? | The Labbot Blog [labbot.bio]
• 10. edinst.com [edinst.com]
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• 16. Further insight into the photostability of the pyrene fluorophore in halogenated solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. edinst.com [edinst.com]
• 19. mullinslab.ucsf.edu [mullinslab.ucsf.edu]

"reducing background fluorescence in N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine experiments"

Welcome to the technical support guide for researchers using N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine (OPBP). This resource provides in-depth troubleshooting advice and FAQs to address a common and critical challenge in fluorescence-based assays: high background fluorescence. As a pyrene-containing probe, OPBP offers unique spectroscopic properties, but its use requires careful experimental design to maximize the signal-to-noise ratio. This guide is structured to help you systematically identify the source of your background signal and implement effective solutions.

Section 1: Foundational FAQs

This section addresses the fundamental concepts related to fluorescence background in the context of OPBP experiments.

Q1: What is background fluorescence and why is it a problem?

Background fluorescence is any unwanted signal that is detected in your experiment, which does not originate from your specific target of interest.[1] This "noise" can obscure the true signal from your OPBP probe, reducing the sensitivity of your assay and potentially leading to inaccurate data interpretation.[2] Major sources include autofluorescence from the sample, fluorescent impurities in reagents, and non-specific binding of the probe.[1][3]

Q2: What is autofluorescence?

Autofluorescence is the natural fluorescence emitted by biological materials.[1][4] Common endogenous fluorophores in cells and tissues include cyclic ring compounds like NADH and flavins, as well as structural proteins like collagen and elastin.[2][5] Lipofuscin, an aggregate of oxidized proteins and lipids, is another major source, particularly in aged tissues.[6][7] Autofluorescence is often broad and most prominent in the blue-green region of the spectrum, which can directly interfere with the pyrene monomer signal.[1][5]

Q3: What is a pyrene "excimer" and how does it relate to OPBP?

Pyrene is a unique fluorophore that can form an "excimer," which is an excited-state dimer.[8][9] This occurs when an excited pyrene molecule comes into close proximity with a ground-state pyrene molecule.[9][10]

• Monomer Emission: At low concentrations, individual OPBP molecules fluoresce in the UV-violet range (~375-400 nm).[9][11]

• Excimer Emission: At high local concentrations, OPBP molecules can form excimers, which emit light at a much longer, red-shifted wavelength (~480-500 nm).[9][10]

This property is often exploited in sensing applications. However, unintended aggregation of the OPBP probe can lead to unwanted excimer fluorescence, which can be a source of background if your experiment is designed to measure the monomer signal.[10]

Section 2: Troubleshooting Guide - A Systematic Approach

High background is a multifaceted problem. The first step is to determine its source. Use the following decision tree and the detailed Q&A sections below to systematically diagnose the issue.

Initial Diagnosis: A Troubleshooting Decision Tree

This flowchart provides a logical path to help you isolate the source of your background fluorescence. Start by running the essential controls.

Caption: A decision tree to systematically identify the source of background fluorescence.

Problem Source 1: Reagents & Consumables

If your controls point to your media, buffers, or plates, consult these questions.

Q: My imaging media shows high background fluorescence. What can I do?

A: Standard cell culture media are often highly fluorescent. The primary culprits are phenol red (a pH indicator), riboflavin, and various components in fetal bovine serum (FBS).[2][5]

• Immediate Solution: For imaging, replace the culture medium with a pre-warmed, optically clear buffered saline solution like PBS or HBSS.[2]

• Long-Term Imaging: If your cells require nutrients during the experiment, switch to a specially formulated low-background imaging medium, such as Gibco™ FluoroBrite™ DMEM.[12] These are designed without fluorescent components.[5]

• Serum Concentration: If serum is necessary, try reducing its concentration, as it can be a source of fluorescence.[13] Consider switching to bovine serum albumin (BSA) as an alternative blocking agent.[13]

Q: I suspect my microplate or slide is contributing to the background. How can I check and fix this?

A: The material of your vessel is critical. Standard polystyrene plastic plates used for cell culture are often highly fluorescent.[3][12]

• Vessel Selection: For microscopy, always use imaging-specific vessels with glass or polymer coverslip bottoms (e.g., No. 1.5 thickness).[3][12] For plate reader assays, use black-walled, clear-bottom plates.[14] The black walls minimize well-to-well crosstalk and light scatter.

• Testing: You can confirm this by measuring the fluorescence of an empty well in your instrument.[15]

Problem Source 2: Sample-Related Issues (Autofluorescence)

If your unstained cells or tissue sections are fluorescent, the problem is autofluorescence.

Q: My fixed cells exhibit strong green/yellow autofluorescence. What is the cause and how can I reduce it?

A: Aldehyde fixatives like formaldehyde (formalin) and glutaraldehyde are known to induce autofluorescence by reacting with amines and proteins in the cell.[4][7]

• Change Fixation Method: If your protocol allows, try using an organic solvent fixative like chilled methanol or ethanol, which typically causes less autofluorescence.[4][6]

• Quench Aldehyde Fluorescence: If aldehyde fixation is required, you can perform a quenching step after fixation. Common methods include:

  • Sodium Borohydride: Treatment with 0.1% sodium borohydride in PBS can reduce aldehyde-induced fluorescence, though its effectiveness can be variable.[6][16]

  • Glycine: Incubating with a simple amino acid like glycine can also help quench free aldehyde groups.[7]

• Minimize Fixation Time: Do not over-fix your samples. Use the minimum time and concentration of fixative required to preserve the structure of interest.[6][8]

Q: Are there general-purpose chemical quenchers for autofluorescence?

A: Yes, several commercially available and lab-prepared reagents can quench autofluorescence from various sources, particularly lipofuscin.

• Sudan Black B: A 0.3% solution of Sudan Black B in 70% ethanol can effectively quench lipofuscin autofluorescence.[6][7] However, be aware that it can also introduce its own background in the far-red spectrum.[17]

• Commercial Reagents: Products like TrueVIEW™ or TrueBlack® are specifically designed to quench autofluorescence from multiple sources with minimal off-target effects.[6][18][19]

• Copper Sulfate: Treatment with copper sulfate in an ammonium acetate buffer has also been reported to reduce some types of autofluorescence.[4][6]

Q: Can I use photobleaching to reduce autofluorescence?

A: Yes, photobleaching is a viable strategy. Before applying your OPBP probe, you can intentionally expose your sample to high-intensity light from your microscope's light source.[2] This will destroy the endogenous fluorophores. Afterwards, you can apply your OPBP probe, which will now stand out against a darker background. Be careful not to damage the sample with excessive light exposure.

Problem Source 3: Probe-Specific Issues (OPBP Concentration & Binding)

If the background only appears after adding OPBP, the issue lies with the probe itself.

Q: I see high, diffuse background signal across my entire sample after adding OPBP. What's wrong?

A: This is likely due to either an excessively high probe concentration or insufficient washing, leading to unbound probe remaining in the sample.[3][20]

• Titrate Your Probe: The most critical step is to determine the optimal concentration of OPBP for your specific cell type and application. Create a dilution series (e.g., from 10x below to 10x above your current concentration) and stain samples to find the concentration that provides the best signal-to-noise ratio.[12][18]

• Improve Washing Steps: Increase the number and duration of your wash steps after probe incubation. Use a buffered saline solution (like PBS) with a mild, non-ionic detergent (e.g., 0.05% Tween-20) to help remove non-specifically bound probe, but be sure this does not disrupt the specific interaction you are studying.[20]

Pyrene Monomer-Excimer Principle

The concentration of OPBP is critical. At high concentrations, individual pyrene moieties can interact to form an excimer, which fluoresces at a different wavelength and can be an unwanted source of background.

Caption: The principle of pyrene monomer vs. excimer formation based on local probe concentration.

Problem Source 4: Instrumentation & Acquisition Settings

Even with a perfect sample, incorrect instrument settings can create the appearance of high background.

Q: How can I optimize my microscope/plate reader settings to reduce background?

A: Instrument settings play a huge role in the final signal-to-noise ratio.[2]

• Check Filters: Ensure your excitation and emission filters are a perfect match for the OPBP monomer's spectral profile (Excitation ~340 nm, Emission ~380 nm). A mismatch can lead to bleed-through of the excitation light or detection of off-target fluorescence.[14]

• Adjust Gain/Exposure Time: While increasing gain or exposure time can make a weak signal brighter, it also amplifies background noise.[14] Find the lowest setting that still allows you to clearly detect your specific signal. Never set the gain so high that the background in a "no-probe" control becomes bright.

• Use Spectral Detectors: If you have access to a confocal microscope with a spectral detector, you can precisely define the emission window to collect light only from the pyrene monomer, effectively cutting out autofluorescence that may be spectrally close.[2]

• Background Subtraction: Most imaging software allows for a simple background subtraction. Acquire an image from a region of your sample that has no cells or specific staining, measure the average pixel intensity, and subtract this value from your experimental image.[12][21]

Parameter	Recommendation for Reducing Background	Rationale
Excitation/Emission Filters	Use narrow band-pass filters specific for Pyrene Monomer (Ex: ~340nm, Em: ~380nm).	Minimizes excitation of endogenous autofluorescence and collection of off-target emission.[20]
Detector Gain	Use the lowest gain necessary to detect the signal.	High gain amplifies both signal and electronic noise from the detector.[14]
Exposure Time	Titrate to find the shortest time that yields sufficient signal.	Longer exposures collect more background photons and increase the risk of photobleaching.[2]
Numerical Aperture (NA)	Use a high NA objective.	High NA objectives are more efficient at collecting specific signal over out-of-focus background light.
Confocal Pinhole	If using a confocal, set the pinhole to 1 Airy Unit.	Rejects out-of-focus light, which is a major contributor to background haze in thick samples.

Section 3: Key Protocols & Methodologies

Workflow for Background Reduction

This diagram outlines an ideal experimental workflow designed to proactively minimize background fluorescence at each critical stage.

Caption: An optimized experimental workflow for minimizing background fluorescence.

Protocol 1: Preparation of Autofluorescence-Reducing Imaging Buffer

This simple buffer is designed to replace standard culture media during live-cell imaging to reduce background.

Materials:

• Hanks' Balanced Salt Solution (HBSS), no phenol red

• HEPES buffer (1 M stock solution, sterile)

• Glucose (D-glucose)

• Bovine Serum Albumin (BSA), high-purity

Procedure:

• To 100 mL of phenol red-free HBSS, add 1 mL of 1 M HEPES to a final concentration of 10 mM.

  • Rationale: HEPES provides stable buffering capacity in the absence of CO₂.

• Add 180 mg of D-glucose to a final concentration of 10 mM (or 1 g/L).

  • Rationale: Glucose provides a basic energy source for cells during short-term imaging.

• (Optional) Add 100 mg of BSA to a final concentration of 0.1%.

  • Rationale: BSA can help prevent non-specific binding of the OPBP probe to the vessel surface.

• Sterile filter the final solution through a 0.22 µm filter.

• Warm to 37°C before use.

Protocol 2: General Staining Protocol with OPBP to Minimize Background

This protocol for fixed cells incorporates several background-reduction steps.

Procedure:

• Preparation: Grow/prepare cells on imaging-grade glass-bottom dishes or slides.

• Fixation: Fix cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.

  • Pro-Tip: Avoid glutaraldehyde as it is significantly more autofluorescent.[16]

• Washing: Wash cells 3 times for 5 minutes each with PBS.

• Quenching: Incubate cells in freshly prepared 0.1% sodium borohydride in PBS for 10 minutes at room temperature.

  • Rationale: This step reduces autofluorescence generated by aldehyde fixation.[4]

• Washing: Wash cells 3 times for 5 minutes each with PBS.

• Blocking & Permeabilization (if required): If your target is intracellular, permeabilize with 0.1% Triton X-100 in PBS for 10 minutes. Block with 1% BSA in PBS for 30 minutes.

• OPBP Staining: Dilute OPBP to its pre-determined optimal concentration in a blocking buffer (e.g., 1% BSA in PBS). Incubate for the desired time and temperature.

• Final Washes: Wash cells a minimum of 3 times for 5-10 minutes each with PBS to remove all unbound probe.

• Imaging: Mount with an antifade mounting medium and image immediately. For live cells, image in the Autofluorescence-Reducing Imaging Buffer described in Protocol 1.

Section 4: References

• Vertex AI Search. (n.d.). HOW TO REDUCE BACKGROUND AUTOFLUORESCENCE AND IMPROVE CONFOCAL MICROSCOPY IMAGES. Retrieved from

• Proteintech Group. (n.d.). How to reduce autofluorescence. Retrieved from

• Thermo Fisher Scientific - UK. (n.d.). Background in Fluorescence Imaging. Retrieved from

• ACS Publications. (2018). The Nature of Excimer Formation in Crystalline Pyrene Nanoparticles. The Journal of Physical Chemistry C. Retrieved from

• FluoroFinder. (2019). Newsletter: Background Fluorescence. Retrieved from

• Basicmedical Key. (n.d.). Troubleshooting Fluorescence Intensity Plate Reader Experiments. Retrieved from

• FluoroFinder. (2023). Tips to Minimize Autofluorescence. Retrieved from

• SouthernBiotech. (n.d.). How to Reduce Autofluorescence. Retrieved from

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. Retrieved from

• Biotium. (2022). Troubleshooting Tips for Fluorescence Staining. Retrieved from

• Boster Bio. (n.d.). 5 Effective Tips to Reduce Autofluorescence in Flow Cytometry. Retrieved from

• ResearchGate. (n.d.). The Mechanism of Excimer Formation: An Experimental and Theoretical Study on the Pyrene Dimer. Retrieved from

• AustinBlanco.com. (n.d.). Determining background sources in fluorescence. Retrieved from

• ResearchGate. (n.d.). The schematic for the formation of pyrene excimer. Retrieved from

• Vector Laboratories. (2021). Reduce Tissue Autofluorescence And Dramatically Enhance Signal-to-Noise Ratio. Retrieved from

• StressMarq Biosciences Inc. (n.d.). Immunofluorescence Troubleshooting | Tips & Tricks. Retrieved from

• Thermo Fisher Scientific - ES. (n.d.). Background in Fluorescence Imaging. Retrieved from

• ACS Publications. (n.d.). Nanosecond Time-Resolved Fluorescence Spectroscopy in the Physical Chemistry Laboratory: Formation of the Pyrene Excimer in Solution. Retrieved from

• Visikol. (2022). Challenges with Background Fluorescence. Retrieved from

• FluoroFinder. (2024). Amplification and Background Reduction Techniques. Retrieved from

• ResearchGate. (2016). What are the principles behind subtracting/normalizing background fluorescence?. Retrieved from

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• 1. Newsletter: Background Fluorescence - FluoroFinder [fluorofinder.com]
• 2. microscopyfocus.com [microscopyfocus.com]
• 3. Background in Fluorescence Imaging | Thermo Fisher Scientific - FR [thermofisher.com]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 5. southernbiotech.com [southernbiotech.com]
• 6. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 7. Challenges with Background Fluorescence [visikol.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. Background in Fluorescence Imaging | Thermo Fisher Scientific - UK [thermofisher.com]
• 13. bosterbio.com [bosterbio.com]
• 14. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 15. austinblanco.com [austinblanco.com]
• 16. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 17. Amplification and Background Reduction Techniques | FluoroFinder [fluorofinder.com]
• 18. biotium.com [biotium.com]
• 19. vectorlabs.com [vectorlabs.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Technical Guide to Pyrene-Based Fluorescent Probes for Researchers

In the dynamic fields of cellular biology, drug discovery, and environmental monitoring, the precise measurement of microenvironmental parameters is paramount. Fluorescent probes have emerged as indispensable tools for these applications, offering high sensitivity and spatiotemporal resolution. Among the myriad of available fluorophores, pyrene and its derivatives hold a distinguished position due to their unique photophysical properties. This guide provides a comprehensive comparative analysis of pyrene-based fluorescent probes, offering researchers the technical insights and experimental data necessary to select and apply the optimal probe for their specific needs. We will delve into the underlying principles of pyrene fluorescence, compare its performance in sensing various analytes against alternative probes, and provide detailed experimental protocols for practical application.

The Allure of Pyrene: Understanding Monomer and Excimer Emission

The utility of pyrene as a fluorescent probe is rooted in its ability to exhibit two distinct emission states: monomer and excimer fluorescence.[1][2][3] A lone, excited pyrene molecule (monomer) emits light in the 370-400 nm range.[2][4] However, when an excited-state pyrene molecule comes into close proximity with a ground-state pyrene molecule, they can form an excited-state dimer, or "excimer."[2][3] This excimer then emits light at a significantly longer, red-shifted wavelength, typically around 480 nm.[2][4] This dramatic spectral shift between monomer and excimer emission is the cornerstone of pyrene's application in sensing, as the ratio of excimer to monomer (E/M) intensity is exquisitely sensitive to the local environment.[4][5] Factors such as viscosity, polarity, and the presence of specific analytes can influence the formation of the excimer, providing a ratiometric readout that is often more reliable than simple intensity-based measurements.[2][5]

Pyrene Probes in Action: A Comparative Analysis

Pyrene-based probes have been ingeniously designed to detect a wide array of analytes and environmental conditions. Here, we compare their performance in three key application areas: viscosity, pH, and heavy metal ion sensing.

Viscosity Sensing

Cellular processes are intrinsically linked to the viscosity of the intracellular environment. Aberrant viscosity is often associated with disease states, making it a critical parameter to monitor.[6][7] Pyrene-based probes are particularly well-suited for viscosity measurements due to the diffusion-controlled nature of excimer formation.[8] In low-viscosity environments, pyrene molecules can readily diffuse and form excimers, resulting in a high E/M ratio. As viscosity increases, molecular motion is restricted, leading to a decrease in excimer formation and a corresponding increase in monomer emission.[9]

Comparative Performance:

Probe Type	Sensing Mechanism	Advantages	Disadvantages	Representative Probe	Ref.
Pyrene-Based	Excimer/Monomer Ratio	Ratiometric, sensitive to microviscosity	Can be sensitive to local polarity	Py2-5EG	[9]
BODIPY-Based	Intramolecular Rotation	High quantum yield, photostable	Can be sensitive to temperature	TCF-VIS1	[7]
Dicyanomethylene-4H-pyran (DCM)-Based	Twisted Intramolecular Charge Transfer (TICT)	Large Stokes shift, near-infrared emission	Can have lower quantum yields	VPZ3	[6][10]

Experimental Data Summary:

Probe	Viscosity Range (cP)	Fold Change in Fluorescence	Excitation (nm)	Emission (nm)	Ref.
Py2-5EG	1 - 1000	Ratiometric (E/M)	340	378 (M), 470 (E)	[9]
TCF-VIS1	2.15 - 163.6	78-fold	460	644	[7]
VPZ3	1 - 1410	126-fold	488 (1-photon), 770 (2-photon)	520	[6][10]

While BODIPY and DCM-based probes offer excellent performance with advantages in specific spectral windows, the ratiometric nature of pyrene probes provides an inherent self-calibration that can be crucial for quantitative imaging in complex biological samples.

pH Sensing

The pH of cellular compartments is tightly regulated, and deviations can signal pathological conditions.[11][12] Pyrene-based pH probes typically incorporate a pH-responsive moiety that modulates the electronic properties of the pyrene fluorophore or influences its ability to form excimers.[13] For instance, protonation or deprotonation of an appended amine group can alter the photoinduced electron transfer (PET) process, leading to a change in fluorescence intensity.[14]

Comparative Performance:

Probe Type	Sensing Mechanism	Advantages	Disadvantages	Representative Probe	Ref.
Pyrene-Based	PET, Excimer/Monomer Ratio	Ratiometric potential, tunable pKa	Can be susceptible to photobleaching	DEAPyMA Polymer	[13]
Rhodamine-Based	Spirolactam Ring Opening/Closing	Large fluorescence enhancement, visible/NIR emission	Can be sensitive to metal ions	Rhodamine B derivative	[11]
Coumarin-Based	Intramolecular Charge Transfer (ICT)	Good photostability, large Stokes shift	Can have lower quantum yields in aqueous media	Coumarin-hybridized dyes	[15]

Experimental Data Summary:

Probe	pH Range	Fluorescence Response	Excitation (nm)	Emission (nm)	Quantum Yield	Ref.
DEAPyMA Polymer	~6.5 (pKa)	Fluorescence "OFF" with decreasing pH	~345	480 (Excimer)	-	[13]
Rhodamine B derivative	3.5 - 7.0	Ratiometric (Green to Red)	480	582	-	[11]
Coumarin-hybridized dye (Probe A)	2.0 - 8.0	"Turn-on" with decreasing pH	625	-	0.27% (pH 2.0)	[15]

The choice of a pH probe often depends on the specific pH range of interest and the desired spectral properties. While rhodamine and coumarin derivatives offer excellent performance, the versatility of pyrene chemistry allows for the design of probes with tailored pKa values and ratiometric responses.

Heavy Metal Ion Sensing

The detection of heavy metal ions is crucial for both environmental monitoring and understanding their roles in biological systems.[16][17][18] Pyrene-based chemosensors for heavy metal ions typically consist of a pyrene fluorophore linked to a specific ionophore that selectively binds the target metal ion.[19][20] This binding event can trigger a change in fluorescence through various mechanisms, including PET, chelation-enhanced fluorescence (CHEF), or by promoting excimer formation.[19][20]

Comparative Performance:

Probe Type	Sensing Mechanism	Advantages	Disadvantages	Representative Probe	Ref.
Pyrene-Based	PET, CHEF, Excimer Formation	High sensitivity, potential for ratiometric sensing	Can have cross-reactivity with other ions	PMPD (for Fe³⁺/Fe²⁺)	[21]
Rhodamine-Based	Spirolactam Ring Opening/Closing	High selectivity, colorimetric and fluorescent response	Can be irreversible	Rhodamine B derivative	[22]
Quantum Dots (QDs)	Fluorescence Quenching/Enhancement	High photostability, tunable emission	Potential toxicity, complex surface chemistry	-	[17]

Experimental Data Summary:

Probe	Target Ion	Limit of Detection (LOD)	Response Mechanism	Solvent	Ref.
PMPD	Fe³⁺, Fe²⁺	1.67 µM (Fe³⁺), 2.02 µM (Fe²⁺)	"Turn-on" Fluorescence	DMSO:H₂O (1:9)	[21]
PYB	Cu²⁺	0.835 µM	Fluorescence Quenching	DMF/HEPES Buffer	[23]
PYS	Cu²⁺	93 nM	Fluorescence Enhancement	Ethanol/HEPES Buffer	[24][25]

Pyrene-based probes for heavy metal ions demonstrate competitive limits of detection and offer diverse response mechanisms.[26] The ability to fine-tune the ionophore allows for the development of highly selective probes for a wide range of metal ions.[16][27]

Experimental Protocols

To facilitate the practical application of pyrene-based probes, we provide a general protocol for fluorescence spectroscopy measurements.

General Protocol for Fluorescence Spectroscopy of Pyrene Probes

• Preparation of Stock Solutions:

  • Prepare a stock solution of the pyrene-based probe in a suitable solvent (e.g., DMSO, ethanol) at a concentration of 1-10 mM.

  • Prepare stock solutions of the analyte of interest (e.g., metal ions, acid/base for pH titration, or high-viscosity solvent like glycerol) at appropriate concentrations.

• Sample Preparation:

  • In a quartz cuvette, add the appropriate buffer or solvent.

  • Add a small aliquot of the pyrene probe stock solution to achieve the desired final concentration (typically in the low micromolar range).

  • Mix the solution thoroughly.

• Fluorescence Measurement:

  • Place the cuvette in the sample holder of a spectrofluorometer.

  • Set the excitation wavelength appropriate for the pyrene monomer (typically around 340-350 nm).

  • Record the fluorescence emission spectrum over a range that covers both the monomer and excimer emission (e.g., 360-600 nm).

• Titration Experiment:

  • To the sample in the cuvette, add small aliquots of the analyte stock solution.

  • After each addition, mix the solution and record the fluorescence emission spectrum.

  • Continue this process until the desired range of analyte concentrations has been covered.

• Data Analysis:

  • Plot the fluorescence intensity at the monomer and excimer emission maxima as a function of analyte concentration.

  • For ratiometric probes, calculate the ratio of the excimer to monomer intensity (E/M) and plot this as a function of analyte concentration.

Visualizing the Concepts

To further clarify the principles and workflows discussed, the following diagrams are provided.

Caption: The fundamental photophysical processes of pyrene, illustrating the pathways to monomer and excimer emission.

Caption: The mechanism of viscosity sensing using pyrene probes, highlighting the relationship between diffusion, excimer formation, and the E/M ratio.

Caption: A generalized workflow for the characterization of pyrene-based fluorescent probes.

Conclusion and Future Perspectives

Pyrene-based fluorescent probes offer a powerful and versatile platform for the sensitive and selective detection of a wide range of analytes and environmental parameters. Their unique ability to exhibit both monomer and excimer fluorescence provides a robust ratiometric sensing capability that is often advantageous over intensity-based measurements. While alternative probes based on other fluorophores also demonstrate excellent performance, the tunability of pyrene's photophysical properties through chemical modification ensures its continued relevance and application in cutting-edge research. Future developments in this field will likely focus on the design of pyrene-based probes with enhanced photostability, two-photon absorption cross-sections for deep-tissue imaging, and multiplexing capabilities for the simultaneous detection of multiple analytes.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine

For researchers, scientists, and drug development professionals, the introduction of novel compounds into a workflow necessitates a rigorous evaluation of safety protocols. N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine, a fluorescent derivative of the amino acid L-phenylalanine, is a valuable tool in various research applications. However, its unique chemical structure, incorporating a polycyclic aromatic hydrocarbon (PAH), pyrene, requires a comprehensive understanding of its potential hazards and the implementation of robust safety measures. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Understanding the Hazard Profile: A Tale of Two Moieties

The toxicological profile of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine has not been extensively documented. Therefore, a conservative approach to safety is warranted, based on the characteristics of its constituent components: the L-phenylalanine backbone and the pyrene functional group.

• L-Phenylalanine: In its unmodified form, L-phenylalanine is a naturally occurring amino acid. Safety Data Sheets (SDS) for L-phenylalanine generally indicate a low hazard profile, with no evidence of being carcinogenic or mutagenic[1]. However, as a powdered substance, it can cause irritation upon contact with the eyes and respiratory tract[1]. Ingestion of large amounts may also be harmful[1].

• Pyrene (a Polycyclic Aromatic Hydrocarbon): The pyrene moiety is a significant consideration for safety. Pyrene is a polycyclic aromatic hydrocarbon (PAH) formed during the incomplete combustion of organic compounds[2]. While not as potent as some other PAHs like benzo[a]pyrene, animal studies have indicated that pyrene can be toxic to the kidneys and liver[2]. PAHs as a class are known for their potential as persistent organic pollutants[3]. A key concern with pyrene is its phototoxicity; exposure to UVA radiation after contact with pyrene can elicit an erythematous (reddening) response on the skin[3].

Given these characteristics, N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine should be handled as a substance with potential for skin and eye irritation, respiratory irritation if inhaled as a dust, and potential target organ toxicity with chronic or significant exposure. Its fluorescent nature also implies the use of ultraviolet (UV) light sources, which carry their own set of hazards that must be addressed.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to minimize exposure. The following table summarizes the minimum required PPE for handling N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine.

Body Part	Required PPE	Rationale
Eyes & Face	ANSI Z87.1 compliant safety glasses with side shields.[4][5] A face shield should be worn over safety glasses when handling larger quantities or when there is a significant splash risk.[5][6]	Protects against dust particles and accidental splashes.
UV-blocking safety glasses or goggles.[7]	Essential when working with UV light sources for fluorescence excitation to protect against harmful radiation.
Hands	Disposable nitrile gloves.[5]	Provides a barrier against skin contact. Double gloving may be appropriate for extended handling periods.
Body	A long-sleeved laboratory coat.[8]	Protects skin and personal clothing from contamination.
Respiratory	A NIOSH-approved N95 respirator or higher.	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of dust particles.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to ensuring a safe working environment.

Preparation and Weighing

• Designated Area: All handling of solid N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine should be conducted in a designated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation and contamination of the general laboratory space.

• Engineering Controls: Ensure adequate ventilation. A chemical fume hood is the preferred engineering control.

• Decontamination: Before beginning work, decontaminate the work surface.

• Weighing: If weighing the powder, do so within the fume hood. Use a balance with a draft shield to prevent air currents from dispersing the powder.

• Spill Kit: Ensure a spill kit appropriate for chemical powders is readily accessible.

Solution Preparation

• Solvent Selection: The compound is soluble in chloroform and methanol[9]. Consult the relevant SDS for these solvents to understand their specific hazards.

• Dissolving the Compound: Add the solvent to the weighed powder slowly and carefully to avoid splashing. If sonication is required, ensure the vessel is securely capped.

• Labeling: Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

Experimental Use

• Enclosed Systems: Whenever possible, conduct experiments in closed or contained systems to minimize the release of aerosols or vapors.

• UV Protection: When using UV lamps for fluorescence excitation, ensure that appropriate shielding is in place to prevent exposure to stray radiation. Always wear UV-blocking eye protection[7].

• Avoid Skin Contact: Be mindful of potential skin contact with solutions containing the compound. If contact occurs, wash the affected area immediately with soap and water.

Disposal Plan: Responsible Stewardship

Proper disposal of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine and associated waste is crucial to prevent environmental contamination.

• Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Method: The primary recommended disposal method for pyrene-containing compounds is controlled incineration[10]. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance on waste stream management and disposal procedures. Do not dispose of this compound down the drain.

Emergency Procedures: Planning for the Unexpected

Spills

• Small Powder Spills:

  • Alert others in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material designed for chemical powders.

  • Carefully sweep the material into a designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent and then soap and water.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and institutional EHS.

  • Prevent the spread of the spill.

  • Allow only trained personnel with appropriate respiratory protection to clean up the spill.

Personal Exposure

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Visualizing the Workflow

To further clarify the handling and safety procedures, the following diagrams illustrate the key decision-making processes.

Caption: A decision tree for responding to spills of N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine.

By implementing these robust safety protocols, researchers can confidently and safely utilize N-(1-Oxo-4-(1-pyrenyl)butyl)-L-phenylalanine in their vital work, ensuring both personal safety and the integrity of their research environment.

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